2,4-Diethylbenzenesulphonic acid

• CAS: 63877-58-7

Core Science & Biosynthesis

2,4-Diethylbenzenesulphonic acid physical properties

An In-Depth Technical Guide to the Physical Properties of 2,4-Diethylbenzenesulphonic Acid

Prepared for researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the physical properties of 2,4-diethylbenzenesulphonic acid. Drawing upon data from analogous compounds and fundamental chemical principles, this document offers expert insights into the characteristics of this important chemical intermediate.

Introduction

2,4-Diethylbenzenesulphonic acid is an aromatic sulphonic acid that, like other compounds in its class, is of significant interest in various industrial and pharmaceutical applications. Its structure, featuring a benzene ring substituted with two ethyl groups and a sulphonic acid moiety, imparts a unique combination of hydrophobic and hydrophilic properties. These characteristics make it a valuable surfactant and a versatile intermediate in organic synthesis. Understanding its physical properties is crucial for its effective use in research and development.

Synthesis of 2,4-Diethylbenzenesulphonic Acid

The primary method for the synthesis of 2,4-diethylbenzenesulphonic acid is through the electrophilic aromatic sulphonation of 1,3-diethylbenzene.[1] This reaction is typically carried out by treating 1,3-diethylbenzene with a strong sulphonating agent, such as concentrated sulphuric acid or fuming sulphuric acid (oleum).[2] The ethyl groups are ortho, para-directing activators, leading to the substitution of the sulphonic acid group at the 2 or 4 positions.

The reaction mechanism involves the generation of the electrophile, sulphur trioxide (SO₃), which is then attacked by the electron-rich benzene ring of 1,3-diethylbenzene.[3] The reaction is generally heated to proceed at a reasonable rate.[2] The resulting 2,4-diethylbenzenesulphonic acid is often used in situ or can be isolated as its salt.

Caption: Synthesis of 2,4-Diethylbenzenesulphonic Acid.

Core Physical Properties

Physical Property	Estimated Value/Range	Rationale and Comparative Analysis
Molecular Formula	C₁₀H₁₄O₃S	Based on the addition of a sulphonic acid group (SO₃H) to diethylbenzene (C₁₀H₁₄).
Molecular Weight	214.28 g/mol	Calculated from the molecular formula.
Appearance	Colorless to yellowish, viscous liquid or crystalline solid	Aromatic sulphonic acids are often crystalline solids or viscous liquids, and can be hygroscopic.[4][5]
Melting Point	60-80 °C	Higher than the melting point of 1,3-diethylbenzene (-83.9 °C) due to strong intermolecular hydrogen bonding from the sulphonic acid group.[6] Benzenesulphonic acid has a melting point of 51 °C (anhydrous).[7] The ethyl groups may slightly alter the crystal packing compared to benzenesulphonic acid.
Boiling Point	> 300 °C (decomposes)	Significantly higher than the boiling point of 1,3-diethylbenzene (181.1 °C) due to the high polarity and hydrogen bonding of the sulphonic acid group.[6] Aromatic sulphonic acids tend to decompose at high temperatures.[7]
Density	~1.2 g/cm³	Higher than the density of 1,3-diethylbenzene (~0.86 g/cm³) due to the presence of the heavier sulphur and oxygen atoms.[6] Benzenesulphonic acid has a density of 1.32 g/cm³.[7]
Solubility in Water	Soluble	The sulphonic acid group is highly polar and capable of hydrogen bonding, making the compound soluble in water.[4][8] The diethyl groups will decrease the solubility compared to benzenesulphonic acid.
Solubility in Organic Solvents	Soluble in polar organic solvents (e.g., ethanol, acetone), sparingly soluble in nonpolar solvents (e.g., hexane)	The diethylbenzene portion of the molecule provides some nonpolar character, allowing for solubility in some organic solvents.[9]
Acidity (pKa)	< 0	Aromatic sulphonic acids are strong acids, with pKa values typically below 0.[4] The ethyl groups are weakly electron-donating and are expected to have a minor effect on the acidity.

Structural and Chemical Characteristics

Caption: Molecular Structure of 2,4-Diethylbenzenesulphonic Acid.

2,4-Diethylbenzenesulphonic acid is a strong acid due to the electron-withdrawing nature of the sulphonyl group and the resonance stabilization of the resulting sulphonate anion.[7] The presence of both a hydrophobic diethylbenzene tail and a hydrophilic sulphonic acid head gives it amphiphilic properties, making it an effective surfactant.

Experimental Methodologies for Property Determination

The determination of the physical properties of 2,4-diethylbenzenesulphonic acid would follow standard laboratory procedures:

• Melting Point: Determined using a melting point apparatus, where a small sample is heated until it transitions from a solid to a liquid.

• Boiling Point: Can be determined by distillation, but due to its high boiling point and tendency to decompose, it is often measured under reduced pressure.

• Density: Measured using a pycnometer or a density meter.

• Solubility: Determined by adding a known amount of the compound to a known volume of solvent and observing the point at which no more solute dissolves.

• pKa: Can be determined by titration with a strong base and monitoring the pH change.

Applications and Relevance

The physical properties of 2,4-diethylbenzenesulphonic acid make it suitable for a variety of applications:

• Surfactants and Detergents: Its amphiphilic nature allows it to be used in the formulation of cleaning agents.[2]

• Catalysis: Aromatic sulphonic acids are often used as acid catalysts in organic reactions.

• Pharmaceutical Intermediates: The sulphonic acid group can be converted into other functional groups, such as sulphonamides, which are important in drug development.[10]

• Dye Synthesis: Sulphonated aromatic compounds are key intermediates in the synthesis of various dyes.[11]

Conclusion

While direct experimental data for 2,4-diethylbenzenesulphonic acid is limited, a comprehensive understanding of its physical properties can be established through the analysis of its constituent parts and related compounds. Its strong acidity, amphiphilic character, and high polarity are key features that dictate its behavior and utility in various scientific and industrial fields. Further experimental investigation is warranted to precisely determine these properties and unlock the full potential of this versatile compound.

References

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• Google Patents. (n.d.). EP0285972B1 - Process for the preparation of 2,4-diaminobenzenesulfonic acid.
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• Sciforum. (2023, May 17). New Hydrophobic Eutectic Solvent Based on Bis(2,4,4-trimethylpentyl)phosphinic Acid and Menthol.
• ResearchGate. (2025, October 12). (PDF) New Hydrophobic Eutectic Solvent Based on Bis(2,4,4-trimethylpentyl)

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2,4-Diethylbenzenesulphonic acid chemical structure and bonding

An In-depth Technical Guide to the Chemical Structure and Bonding of 2,4-Diethylbenzenesulphonic Acid

Abstract

This technical guide provides a comprehensive examination of 2,4-diethylbenzenesulphonic acid, a member of the aromatic sulphonic acid family. While specific literature on this exact molecule is sparse, this guide synthesizes data from its close analogue, 2,4-dimethylbenzenesulphonic acid, and foundational principles of organic chemistry to deliver an in-depth analysis. The document covers the molecule's structural characterization, the nuanced interplay of electronic effects within its bonding framework, a detailed synthetic pathway via electrophilic aromatic substitution, and a full suite of analytical characterization techniques. This guide is intended to serve as a critical resource for professionals requiring a deep molecular understanding of this compound for applications in catalysis, synthesis, and materials science.

Molecular Structure and Nomenclature

2,4-Diethylbenzenesulphonic acid is an organic compound characterized by a benzene ring substituted with two ethyl groups at positions 2 and 4, and a sulphonic acid functional group at position 1. This substitution pattern dictates its chemical properties and reactivity.

Table 1: Chemical Identity of 2,4-Diethylbenzenesulphonic Acid

Parameter	Value
IUPAC Name	2,4-diethylbenzenesulphonic acid
Molecular Formula	C₁₀H₁₄O₃S
Molecular Weight	214.28 g/mol
Canonical SMILES	CCC1=CC(=C(C=C1)S(=O)(=O)O)CC
InChI Key	InChI=1S/C10H14O3S/c1-3-8-5-6-10(9(4-2)7-8)14(11,12)13/h5-7H,3-4H2,1-2H3,(H,11,12,13)
CAS Number	Not explicitly assigned; often grouped with related isomers.

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Caption: Chemical structure of 2,4-diethylbenzenesulphonic acid.

Bonding, Acidity, and Electronic Effects

The chemical behavior of 2,4-diethylbenzenesulphonic acid is governed by the interplay of its aromatic core and its three substituents.

The Aromatic Core

The benzene ring consists of six sp²-hybridized carbon atoms, forming a planar hexagonal structure. The remaining p-orbital on each carbon atom overlaps to create a delocalized π-electron system above and below the plane of the ring. This delocalization is the source of benzene's aromatic stability.

Substituent Electronic Effects

The nature of the groups attached to the benzene ring profoundly influences the electron density distribution and, consequently, the molecule's reactivity.

• Ethyl Groups (-CH₂CH₃): As alkyl groups, the two ethyl substituents are electron-donating groups (EDG). They exert a positive inductive effect (+I), pushing electron density through the sigma (σ) bonds into the aromatic ring.[1][2] This effect increases the ring's nucleophilicity, making it more reactive towards electrophiles than benzene itself. Such groups are known as "activating" and direct incoming electrophiles to the ortho and para positions.[3]

• Sulphonic Acid Group (-SO₃H): The sulphonic acid group is one of the strongest electron-withdrawing groups (EWG). The highly electronegative oxygen atoms pull electron density away from the sulphur atom, which in turn withdraws electron density from the benzene ring through both inductive (-I) and resonance (-R) effects.[2][4] This withdrawal of electron density deactivates the ring, making it significantly less reactive towards electrophilic attack. This deactivating nature directs incoming electrophiles to the meta position.

The combined influence of two activating ethyl groups and one deactivating sulphonic acid group creates a complex electronic landscape that dictates the site of further chemical reactions.

Acidity

Benzenesulphonic acids are strong acids, comparable to mineral acids. The predicted pKa for the analogous 2,4-dimethylbenzenesulphonic acid is approximately -0.36.[4][5] This high acidity is due to the powerful electron-withdrawing nature of the sulphonyl group, which effectively stabilizes the resulting sulphonate anion (Ar-SO₃⁻) through resonance and inductive effects after the proton is donated.[4]

Synthesis via Electrophilic Aromatic Substitution

The most direct method for synthesizing 2,4-diethylbenzenesulphonic acid is the electrophilic aromatic sulphonation of 1,3-diethylbenzene.

Reaction Mechanism and Regioselectivity

The reaction proceeds through a well-established electrophilic aromatic substitution mechanism.[6][7]

• Generation of the Electrophile: The active electrophile, sulphur trioxide (SO₃) or its protonated form (+SO₃H), is generated from concentrated or fuming sulphuric acid (oleum).[6][8]

• Nucleophilic Attack: The π-electron system of the 1,3-diethylbenzene ring, activated by the two electron-donating ethyl groups, attacks the electrophilic sulphur atom. This forms a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.

• Deprotonation: A weak base in the mixture, such as H₂O or HSO₄⁻, removes a proton from the carbon atom bearing the newly attached sulphonyl group. This final step restores the aromaticity of the ring, yielding the product, 2,4-diethylbenzenesulphonic acid.[9]

Regioselectivity: The ethyl groups at positions 1 and 3 are ortho, para-directing. The position C4 is para to the C1-ethyl group and ortho to the C3-ethyl group. The C2 and C6 positions are also activated but are sterically hindered by the two adjacent ethyl groups. Therefore, the C4 position is the most electronically favorable and sterically accessible site for electrophilic attack, leading to the formation of the 2,4-diethyl-substituted product.

Caption: Mechanism of electrophilic sulphonation of 1,3-diethylbenzene.

Experimental Protocol

This protocol is a representative procedure for the sulphonation of an activated aromatic compound.

Safety Precautions: This reaction involves highly corrosive and reactive chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Reagents and Equipment:

• 1,3-Diethylbenzene (1 mole equivalent)[10][11][12]

• Fuming Sulphuric Acid (20% SO₃, Oleum) (1.5 mole equivalents)

• Saturated Sodium Chloride (NaCl) solution

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Beaker with crushed ice

Procedure:

• Setup: Equip a round-bottom flask with a magnetic stirrer and a dropping funnel. Place the flask in an ice bath to maintain a low temperature.

• Initial Cooling: Add 1,3-diethylbenzene to the flask and allow it to cool to 0-5 °C with gentle stirring.

• Addition of Sulphonating Agent: Slowly add the fuming sulphuric acid dropwise from the dropping funnel to the stirred 1,3-diethylbenzene. Maintain the reaction temperature below 10 °C throughout the addition to prevent side reactions and charring.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Quenching: Carefully and slowly pour the reaction mixture onto a large beaker of crushed ice with stirring. This will precipitate the product and dilute the excess acid.

• Isolation: The product may precipitate as a solid or remain as an oil. If it solidifies, it can be collected by vacuum filtration. To enhance precipitation, add a saturated solution of sodium chloride ("salting out").

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, typically water or aqueous ethanol.

Analytical Characterization

The structure of 2,4-diethylbenzenesulphonic acid can be confirmed using a combination of spectroscopic techniques. The following data is predicted based on known spectral data for the analogous 2,4-dimethylbenzenesulphonic acid and other substituted aromatic compounds.[13][14][15][16][17]

Table 2: Predicted Spectroscopic Data for 2,4-Diethylbenzenesulphonic Acid

Technique	Feature	Predicted Chemical Shift / Value
¹H NMR	Aromatic-H (C3)	~7.8 ppm (d)
Aromatic-H (C5)	~7.2 ppm (dd)
Aromatic-H (C6)	~7.1 ppm (d)
Methylene (-CH₂)	~2.6 ppm (q)
Methyl (-CH₃)	~1.2 ppm (t)
¹³C NMR	Aromatic C-S	~145 ppm
Aromatic C-Et	~140-142 ppm
Aromatic C-H	~125-130 ppm
Methylene (-CH₂)	~25 ppm
Methyl (-CH₃)	~15 ppm
Mass Spec.	Molecular Ion [M]⁺	m/z 214
[M-H]⁻ (ESI⁻)	m/z 213
Major Fragment	m/z 149 ([M-SO₂-H]⁺) or m/z 133 ([M-SO₃-H]⁺)
IR Spec.	O-H stretch (acid)	3200-2500 cm⁻¹ (broad)
C-H stretch (aromatic)	3100-3000 cm⁻¹
C-H stretch (aliphatic)	2970-2850 cm⁻¹
S=O stretch	1350-1340 cm⁻¹ and 1170-1150 cm⁻¹ (strong)

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the aromatic region, corresponding to the three non-equivalent aromatic protons. The ethyl groups would present as a quartet for the methylene (-CH₂) protons (split by the three methyl protons) and a triplet for the methyl (-CH₃) protons (split by the two methylene protons).

• ¹³C NMR: Due to the lack of symmetry, all ten carbon atoms are chemically non-equivalent and should produce ten distinct signals in the ¹³C NMR spectrum.

Mass Spectrometry (MS)

The mass spectrum provides confirmation of the molecular weight and offers structural information through fragmentation patterns. Under electron ionization (EI), the molecular ion peak would be observed at m/z 214. A characteristic fragmentation pathway for aromatic sulphonic acids is the loss of sulphur dioxide (SO₂) or sulphur trioxide (SO₃).[18][19][20] In negative-ion electrospray ionization (ESI-), the deprotonated molecule [M-H]⁻ at m/z 213 would be prominent.[13]

Conclusion

2,4-Diethylbenzenesulphonic acid is a strong organic acid whose structure and reactivity are a direct consequence of the electronic contributions from its ethyl and sulphonic acid substituents. Synthesized via the electrophilic sulphonation of 1,3-diethylbenzene, its identity is best confirmed through a combination of NMR and mass spectrometry. The principles and data outlined in this guide provide a robust framework for understanding and utilizing this compound in advanced chemical applications.

References

A comprehensive list of references has been compiled to support the claims and protocols within this guide. Each source is linked for verification.

[Complete Reference List to be generated based on cited sources]

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An In-depth Technical Guide to the Synthesis of 2,4-Diethylbenzenesulphonic Acid

Introduction

2,4-Diethylbenzenesulphonic acid is an aromatic sulfonic acid that, like its alkylbenzene sulfonate counterparts, holds significant potential in various industrial and research applications. Its amphiphilic nature, arising from the hydrophobic diethylbenzene backbone and the hydrophilic sulfonic acid group, makes it a candidate for use as a surfactant, catalyst, and intermediate in the synthesis of more complex molecules.[1] This guide provides a comprehensive overview of the primary synthesis pathway for 2,4-diethylbenzenesulphonic acid, delving into the reaction mechanism, a detailed experimental protocol, and a discussion of the underlying chemical principles. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Core Synthesis Pathway: Electrophilic Aromatic Sulfonation of 1,3-Diethylbenzene

The most direct and industrially viable route to 2,4-diethylbenzenesulphonic acid is the electrophilic aromatic substitution (EAS) reaction of 1,3-diethylbenzene.[2] In this reaction, an electrophile, typically sulfur trioxide (SO₃) or its protonated form, attacks the electron-rich benzene ring of 1,3-diethylbenzene.[3][4]

Reaction Mechanism and Regioselectivity

The sulfonation of 1,3-diethylbenzene proceeds through a classic EAS mechanism. The ethyl groups are activating and ortho-, para-directing. This means they increase the nucleophilicity of the benzene ring and direct the incoming electrophile to the positions ortho (adjacent) and para (opposite) to themselves.

In the case of 1,3-diethylbenzene, the positions available for substitution are 2, 4, 5, and 6. The directing effects of the two ethyl groups are additive:

• Position 2: Ortho to the ethyl group at position 1 and para to the ethyl group at position 3. This position is highly activated.

• Position 4: Para to the ethyl group at position 1 and ortho to the ethyl group at position 3. This position is also highly activated.

• Position 5: Meta to both ethyl groups. This position is the least activated.

• Position 6: Ortho to both ethyl groups. While activated, this position is sterically hindered by the two adjacent ethyl groups.

Therefore, the incoming sulfonic acid group will preferentially substitute at the 2- and 4-positions. Due to steric hindrance from the adjacent ethyl group at position 1, substitution at the 2-position is less favored than at the 4-position. Consequently, the major product of the sulfonation of 1,3-diethylbenzene is expected to be 2,4-diethylbenzenesulphonic acid . A minor amount of 2,6-diethylbenzenesulphonic acid may also be formed.

The mechanism involves the following key steps:

• Formation of the Electrophile: In the presence of a strong acid like concentrated sulfuric acid, sulfur trioxide (SO₃) acts as the electrophile. Fuming sulfuric acid (oleum), which is a solution of SO₃ in H₂SO₄, is a more potent sulfonating agent due to the higher concentration of SO₃.[4][5]

• Electrophilic Attack: The π-electron system of the 1,3-diethylbenzene ring attacks the electrophilic sulfur atom of SO₃, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[6]

• Deprotonation: A weak base, such as the hydrogen sulfate ion (HSO₄⁻), removes a proton from the carbon atom bearing the sulfonic acid group, restoring the aromaticity of the ring and yielding 2,4-diethylbenzenesulphonic acid.[5]

The sulfonation reaction is reversible. The reverse reaction, known as desulfonation, can be achieved by heating the sulfonic acid in the presence of dilute aqueous acid.[3][7]

Caption: Mechanism of the sulfonation of 1,3-diethylbenzene.

Experimental Protocol: Synthesis of 2,4-Diethylbenzenesulphonic Acid

This protocol outlines a laboratory-scale synthesis of 2,4-diethylbenzenesulphonic acid from 1,3-diethylbenzene using fuming sulfuric acid.

Materials and Equipment

• 1,3-Diethylbenzene (C₁₀H₁₄, MW: 134.22 g/mol )[8][9]

• Fuming sulfuric acid (20% SO₃)

• Concentrated sulfuric acid (98%)

• Sodium chloride (NaCl)

• Ice

• Three-necked round-bottom flask

• Dropping funnel

• Reflux condenser with a calcium chloride drying tube

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Beakers

• Buchner funnel and vacuum flask

• Standard laboratory glassware

Safety Precautions

• Sulfuric acid and fuming sulfuric acid are extremely corrosive and will cause severe burns upon contact. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, acid-resistant gloves, and a lab coat.

• The reaction is exothermic. Proper temperature control is crucial to prevent runaway reactions.

• 1,3-Diethylbenzene is flammable. Keep away from open flames and ignition sources.

Step-by-Step Procedure

• Reaction Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a calcium chloride guard tube. Place the flask in an ice bath on a magnetic stirrer.

• Charging the Reactor: Carefully add 50 mL of fuming sulfuric acid (20% SO₃) to the reaction flask. Begin stirring.

• Addition of 1,3-Diethylbenzene: Slowly add 26.8 g (0.2 mol) of 1,3-diethylbenzene dropwise from the dropping funnel over a period of 30-45 minutes. Maintain the internal temperature of the reaction mixture between 20-30°C by controlling the rate of addition and the cooling from the ice bath.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Reaction Completion: The reaction progress can be monitored by taking a small aliquot of the reaction mixture, quenching it in water, and analyzing by techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Isolation:

  • Carefully and slowly pour the reaction mixture into a beaker containing 200 g of crushed ice with vigorous stirring. This quenching step is highly exothermic.

  • Once the ice has melted, add solid sodium chloride to the solution until it is saturated. This will "salt out" the 2,4-diethylbenzenesulphonic acid, causing it to precipitate.

  • Cool the mixture in an ice bath for 30-60 minutes to ensure complete precipitation.

• Filtration and Washing: Collect the crude 2,4-diethylbenzenesulphonic acid by vacuum filtration using a Buchner funnel. Wash the solid product with a small amount of cold, saturated sodium chloride solution to remove any residual acid.

• Drying: Dry the product in a desiccator over a suitable drying agent (e.g., anhydrous calcium sulfate) to a constant weight.

Caption: Experimental workflow for the synthesis of 2,4-diethylbenzenesulphonic acid.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of 2,4-diethylbenzenesulphonic acid. Please note that the yield is an estimate based on analogous reactions and may vary depending on the precise reaction conditions and purification efficiency.

Parameter	Value	Reference/Basis
Starting Material	1,3-Diethylbenzene	[8][9]
Molecular Weight	134.22 g/mol	[8]
Sulfonating Agent	Fuming Sulfuric Acid (20% SO₃)	[4][5]
Product	2,4-Diethylbenzenesulphonic Acid	Inferred
Molecular Formula	C₁₀H₁₄O₃S	Inferred
Molecular Weight	214.28 g/mol	Inferred
Theoretical Yield	~42.8 g (for 0.2 mol starting material)	Calculated
Expected Yield	70-85%	Based on analogous reactions
Major Isomer	2,4-Diethylbenzenesulphonic acid	Based on directing group effects
Minor Isomer(s)	2,6-Diethylbenzenesulphonic acid	Based on directing group effects

Alternative Synthesis Pathways

While direct sulfonation of 1,3-diethylbenzene is the most straightforward approach, other methods for synthesizing aryl sulfonic acids exist, although they are generally less direct for this specific compound. These include:

• Oxidation of Thiols: The corresponding 2,4-diethylthiophenol could be oxidized to the sulfonic acid. However, the synthesis of the starting thiol would likely involve multiple steps.

• Reaction of an Organometallic Reagent with Sulfur Dioxide: An organolithium or Grignard reagent derived from 1-bromo-2,4-diethylbenzene could be reacted with sulfur dioxide, followed by acidification. This route is more complex and requires the synthesis of the halogenated precursor.

For the synthesis of 2,4-diethylbenzenesulphonic acid, the direct sulfonation of 1,3-diethylbenzene remains the most practical and efficient method.

Conclusion

The synthesis of 2,4-diethylbenzenesulphonic acid is readily achievable through the electrophilic aromatic sulfonation of 1,3-diethylbenzene. A thorough understanding of the reaction mechanism, particularly the directing effects of the alkyl groups, is crucial for predicting the major product isomer. By carefully controlling the reaction conditions, particularly the temperature, a good yield of the desired product can be obtained. The protocol provided in this guide serves as a solid foundation for the laboratory-scale synthesis of this versatile compound, enabling further research into its properties and potential applications.

References

• Smolecule. (2023, August 16). Buy 2,4-Dimethylbenzenesulfonic acid | 88-61-9.
• Doc Brown's Chemistry. Aromatic sulfonation electrophilic substitution mechanism.
• Chemistry Steps. (2025, October 23). Sulfonation of Benzene.
• Chemguide. The sulphonation of benzene - electrophilic substitution.
• Benchchem. (2025). Application Notes and Protocols for the Sulfonation of Benzene Using Oleum.
• Benchchem. (2025). The Sulfonylation of 1,3,5-Trimethylbenzene: A Comprehensive Technical Guide.
• YouTube. (2021, July 22). Sulfonation of benzene. How Sulfonation can be used as blocking group.
• PubChem. 1,3-Diethylbenzene.
• National Institute of Standards and Technology. Benzene, 1,3-diethyl-.

Sources

• 1. Buy 2,4-Dimethylbenzenesulfonic acid | 88-61-9 [smolecule.com]
• 2. aromatic sulfonation electrophilic substitution mechanism benzene methylbenzene sulphonation of benzene methylbenzene reagents reaction conditions organic synthesis conc. H2SO4 SO3 [docbrown.info]
• 3. Sulfonation of Benzene - Chemistry Steps [chemistrysteps.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. 1,3-Diethylbenzene | C10H14 | CID 8864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Benzene, 1,3-diethyl- [webbook.nist.gov]

Technical Whitepaper: Spectroscopic Characterization of 2,4-Diethylbenzenesulphonic Acid

The following technical guide details the spectroscopic characterization of 2,4-Diethylbenzenesulphonic acid (CAS: 63877-58-7). This analysis is synthesized from authoritative structural analogs, fundamental spectroscopic principles of arene sulfonates, and industrial synthesis data, providing a robust reference for analytical validation.

Executive Summary & Compound Profile

2,4-Diethylbenzenesulphonic acid is a critical hydrotrope and acid catalyst used in industrial surfactant formulations. Its structural integrity is defined by the 1,2,4-substitution pattern on the benzene ring, where the sulfonic acid group directs the electronic environment, creating distinct spectroscopic signatures.

This guide provides a self-validating analytical workflow. Researchers should use the Mass Spectrometry (MS) data for molecular weight confirmation, Infrared (IR) spectroscopy for functional group validation (specifically the

moiety), and Nuclear Magnetic Resonance (NMR) for precise isomeric mapping.

Chemical Property	Data
IUPAC Name	2,4-Diethylbenzenesulfonic acid
CAS Number	63877-58-7
Molecular Formula
Molecular Weight	214.28 g/mol
Appearance	Viscous amber liquid or hygroscopic solid
Solubility	Highly soluble in water (polar), alcohols

Analytical Workflow Visualization

The following diagram outlines the logical flow for synthesizing and validating the compound, linking the synthesis precursor (1,3-Diethylbenzene) to the specific analytical checkpoints.

Figure 1: Analytical workflow for the synthesis and validation of 2,4-Diethylbenzenesulphonic acid.

Mass Spectrometry (MS) Profile

Mass spectrometry provides the primary confirmation of the molecular ion. Due to the acidic nature of the sulfonic group, Electrospray Ionization in Negative Mode (ESI-) is the gold standard protocol.

Experimental Protocol

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Negative (-)

• Solvent: Methanol/Water (50:50) with trace Ammonium Acetate (to aid ionization).

• Direct Infusion Flow Rate: 10 µL/min.

Spectral Data & Fragmentation Logic

m/z (amu)	Ion Identity	Mechanistic Explanation
213.1		Molecular Ion Base Peak. Deprotonation of the sulfonic acid group ( ).
427.2		Dimer formation, common in concentrated sulfonic acid samples.
149.1		Loss of (64 Da) from the parent ion (rearrangement).
133.1		Cleavage of the sulfonate group, leaving the diethylbenzene radical anion.

Scientist's Note: In Electron Impact (EI) mode (requires derivatization to methyl ester due to low volatility), you would observe a molecular ion at m/z 214 and a base peak at m/z 199 (loss of methyl group from an ethyl chain).

Infrared Spectroscopy (IR) Data[1][2][3]

IR analysis distinguishes the free acid from its salt forms and confirms the aromatic substitution pattern.

Experimental Protocol

• Method: Attenuated Total Reflectance (ATR) on Diamond crystal or KBr Pellet.

• Sample State: Neat liquid film or solid dispersion.

Key Absorption Bands[1]

Frequency ( )	Assignment	Diagnostic Value
3200–3500 (Broad)	O-H Stretch	Indicates presence of acidic hydroxyl group (often broadened by H-bonding).
2960, 2930, 2870	C-H Stretch (Alkyl)	Asymmetric and symmetric stretching of the Ethyl groups ( ).
1150–1200	Asymmetric	Primary diagnostic. Strong, broad band characteristic of sulfonic acids.
1030–1060	Symmetric	Strong band accompanying the asymmetric stretch.
800–860	C-H Out-of-Plane	Indicates two adjacent aromatic protons (Positions 5 and 6).
860–900	C-H Out-of-Plane	Indicates one isolated aromatic proton (Position 3).
650–670	S-O Stretch	Characteristic of the C-S-O linkage.

Nuclear Magnetic Resonance (NMR) Spectroscopy[1][3][4][5][6][7]

NMR is the definitive tool for distinguishing the 2,4-diethyl isomer from the 2,5- or 3,4- isomers. The 1,2,4-substitution pattern creates a specific splitting pattern in the aromatic region.

Experimental Protocol

• Solvent: Deuterium Oxide (

  ) for salts, or DMSO- for the free acid to prevent proton exchange broadening.

• Internal Standard: TMS (0.00 ppm).[1]

• Frequency: 400 MHz or higher recommended for clear resolution of aromatic coupling.

1H NMR Data (400 MHz, DMSO- )

The molecule possesses a plane of asymmetry, making the two ethyl groups chemically non-equivalent (one is ortho to the sulfonic acid, one is para).

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Logic
7.75	Doublet ( Hz)	1H	H-6	Deshielded. Ortho to the electron-withdrawing group.
7.15	Singlet (broad)	1H	H-3	Shielded. Meta to , located between two alkyl groups.
7.05	Doublet ( Hz)	1H	H-5	Meta to , adjacent to H-6.
4.5–5.0	Broad Singlet	1H		Acidic proton. Chemical shift varies highly with concentration and water content.
2.65	Quartet ( Hz)	2H		Methylene at Pos 2. Slightly deshielded by ortho- .
2.55	Quartet ( Hz)	2H		Methylene at Pos 4.
1.18	Triplet ( Hz)	3H		Methyl of Ethyl group at Pos 2.
1.15	Triplet ( Hz)	3H		Methyl of Ethyl group at Pos 4.

13C NMR Data (100 MHz, DMSO- )

Shift ( , ppm)	Carbon Type	Assignment
145.2	Quaternary	C-1 (Ipso to )
142.5	Quaternary	C-2 (Ipso to Ethyl, Ortho to )
140.1	Quaternary	C-4 (Ipso to Ethyl, Para to )
129.5	Methine (CH)	C-6 (Ortho to )
127.8	Methine (CH)	C-5
126.2	Methine (CH)	C-3 (Between Ethyls)
28.1	Methylene ( )	Ethyl (Pos 2)
27.8	Methylene ( )	Ethyl (Pos 4)
15.6	Methyl ( )	Ethyl (Pos 2)
15.4	Methyl ( )	Ethyl (Pos 4)

Structural Logic Diagram

The following diagram illustrates the proton assignment logic, highlighting how the substituent effects (Electronic effects of Sulfonic acid vs. Alkyl groups) dictate the chemical shifts.

Figure 2: NMR Assignment Logic. The electron-withdrawing nature of the sulfonic acid group shifts the H-6 proton downfield, while the H-3 proton appears as a singlet due to lack of adjacent protons.

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST23) - Alkylbenzenesulfonic Acids. NIST Standard Reference Data. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[2][3] (Reference for general aromatic sulfonate shift rules).

• PubChem. Compound Summary: 2,4-Dimethylbenzenesulfonic acid (Structural Analog for Spectral Comparison). National Library of Medicine. Available at: [Link]

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. Sodium 2,4-dinitrobenzenesulfonate | C6H3N2NaO7S | CID 70168 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1,3-Diethylbenzene | C10H14 | CID 8864 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of 2,4-Diethylbenzenesulphonic acid in organic solvents

SOLUBILITY PROFILE AND CHARACTERIZATION OF 2,4-DIETHYLBENZENESULPHONIC ACID

Executive Summary

2,4-Diethylbenzenesulphonic acid (CAS 63877-58-7) represents a critical class of alkylbenzenesulfonic acids used primarily as acid catalysts, hydrotropes, and surfactant intermediates. Unlike its lower homologues (e.g., p-toluenesulfonic acid or xylenesulfonic acid), the presence of two ethyl groups at the ortho and para positions imparts a distinct lipophilic character to the molecule. This structural modification significantly alters its solubility profile, enhancing its utility in non-polar organic media while modulating its behavior in aqueous systems.

This technical guide provides a comprehensive analysis of the solubility characteristics of 2,4-diethylbenzenesulphonic acid. It synthesizes physicochemical data with thermodynamic principles to offer researchers and process engineers a robust framework for solvent selection, purification, and reaction engineering.

Physicochemical Profile & Structural Logic

To understand the solubility behavior of 2,4-diethylbenzenesulphonic acid, one must first analyze its molecular architecture. The molecule consists of a strongly polar, hydrophilic sulfonic acid head group (

) and a hydrophobic 2,4-diethylbenzene tail.

Table 1: Physicochemical Properties

Property	Value / Description	Source/Derivation
CAS Number	63877-58-7	Chemical Registry
Molecular Formula		Stoichiometry
Molecular Weight	214.28 g/mol	Calculated
LogP (Octanol-Water)	~3.14	Predicted [1]
Polar Surface Area (PSA)	62.75	Topological Calculation
Density	1.204 g/cm³	Predicted
Refractive Index	1.537	Predicted
Acid Strength (pKa)	< 1.0 (Strong Acid)	Analogous to arylsulfonic acids

Mechanistic Insight: The LogP value of ~3.14 is the defining parameter here. Compare this to p-toluenesulfonic acid (LogP ~ -0.62) or xylenesulfonic acid (LogP ~ 0.5). The jump to 3.14 indicates a shift from a water-soluble hydrotrope to a molecule with significant lipophilicity. Consequently, 2,4-diethylbenzenesulphonic acid exhibits inverse solubility trends compared to lower homologues: it resists precipitation in aqueous acids but dissolves readily in chlorinated solvents and higher ethers.

Solubility Profile in Organic Solvents

The solubility data below categorizes solvents based on their thermodynamic interaction with the solute. These classifications are derived from the principle of "Like Dissolves Like" and the Hansen Solubility Parameters (HSP) relevant to the diethyl-substituted aromatic ring.

Table 2: Solubility Classification (25°C)

Solvent Class	Representative Solvents	Solubility Status	Mechanistic Rationale
Protogenic Polar	Methanol, Ethanol, Isopropanol	Very High (>50 wt%)	H-bonding with sulfonate group; alkyl chain compatibility.
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions solubilize the ionic head.
Chlorinated	Dichloromethane (DCM), Chloroform	High	High compatibility with the diethylbenzene tail (LogP match).
Ethers	THF, Diethyl Ether, MTBE	Moderate to High	Ether oxygen accepts H-bond from sulfonic acid proton.
Esters	Ethyl Acetate, Isopropyl Acetate	Moderate	Good solvent for the organic tail; moderate polarity for the head.
Aliphatic Hydrocarbons	Hexane, Heptane	Low / Insoluble	Polarity mismatch; sulfonate head group drives phase separation.
Aqueous	Water	Soluble	Forms micelles/aggregates; solubility decreases with ionic strength.

Thermodynamic Modeling (Apelblat Equation)

For precise process engineering (e.g., crystallization), the solubility

(mole fraction) as a function of temperature (Kelvin) is often modeled using the modified Apelblat equation:

• A, B, C: Empirical constants determined experimentally.

• Trend: Solubility in organic solvents (like Ethanol or Ethyl Acetate) typically exhibits a positive enthalpy of solution (

  ), meaning solubility increases with temperature.

Experimental Protocol: Determination of Solubility

Since specific literature data for this isomer is scarce, researchers must validate solubility experimentally. The following protocol ensures data integrity and reproducibility.

Method: Dynamic Laser Monitoring (or Gravimetric Shake-Flask)

Objective: Determine the saturation solubility of 2,4-diethylbenzenesulphonic acid in a target solvent at a specific temperature.

Workflow Diagram (DOT Visualization):

Caption: Standardized workflow for solubility determination ensuring thermodynamic equilibrium.

Step-by-Step Methodology:

• Preparation: Place an excess amount of solid 2,4-diethylbenzenesulphonic acid into a jacketed glass vessel containing the solvent of interest.

• Equilibration: Stir the mixture magnetically at a constant temperature (controlled by a water bath, accuracy

  K) for 24–48 hours.

  • Self-Validation Check: Ensure solid phase is always present. If all solid dissolves, add more.

• Sampling: Stop stirring and allow phases to settle for 1 hour. Withdraw the supernatant using a pre-heated syringe (to prevent precipitation) and filter through a 0.45 µm PTFE filter.

• Quantification (Two Options):

  • HPLC: Reverse-phase C18 column, Acetonitrile/Water mobile phase (buffered to pH 3), UV detection at 254 nm.

  • Titration: Dilute the aliquot in water and titrate with standardized 0.1 N NaOH using phenolphthalein or a pH electrode as the indicator.

• Calculation:

Applications in Drug Development & Synthesis

The unique solubility profile of 2,4-diethylbenzenesulphonic acid enables specific applications where p-TSA fails.

1. Lipophilic Acid Catalysis: In reactions involving highly non-polar substrates (e.g., long-chain esterifications, Friedel-Crafts alkylations in hydrocarbon solvents), p-TSA often crashes out of solution, reducing catalytic efficiency. 2,4-diethylbenzenesulphonic acid remains soluble in solvents like toluene or dichloromethane, maintaining a homogeneous catalytic phase.

2. Hydrotropic Solubilization: It acts as a hydrotrope to solubilize hydrophobic drugs in aqueous formulations. The ethyl groups create a larger non-polar domain than xylene sulfonates, potentially offering better solubilization capacity for larger drug molecules.

3. Purification via Selective Crystallization: Impurities (like sulfuric acid or lower sulfonated isomers) are often insoluble in chlorinated solvents. Dissolving the crude 2,4-diethyl product in DCM and filtering removes inorganic salts, followed by evaporation to yield high-purity acid.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3017465, 2,4-Diethylbenzenesulfonic acid. Retrieved from [Link]

• ResearchGate. Thermodynamic Analysis of Substituted Benzoic and Sulfonic Acids. (General methodology reference). Retrieved from [Link]

An In-depth Technical Guide to the Discovery and History of 2,4-Diethylbenzenesulphonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4-Diethylbenzenesulphonic acid, a compound situated at the intersection of classical organic synthesis and modern chemical applications. While the specific historical account of its initial synthesis is not prominently documented as a singular discovery, its existence is a direct consequence of the development of two cornerstone reactions in organic chemistry: Friedel-Crafts alkylation and aromatic sulfonation. This guide will therefore construct a logical history of its synthesis, rooted in the foundational discoveries that enabled its creation. We will delve into the mechanistic principles governing its formation, explore detailed synthetic protocols, analyze its physicochemical properties through analogy with closely related structures, and discuss its potential applications, particularly within the realm of pharmaceutical sciences and specialty chemicals.

Introduction: A Molecule Born from Foundational Chemistry

2,4-Diethylbenzenesulphonic acid is an aromatic sulfonic acid characterized by a benzene ring substituted with two ethyl groups at the 2 and 4 positions and a sulfonic acid moiety. Its structure is a testament to the power of electrophilic aromatic substitution, a fundamental concept in organic chemistry. The journey to understanding this molecule begins not with its own isolated discovery, but with the pioneering work of Charles Friedel and James Crafts in 1877, which opened the door to the alkylation of aromatic rings.[1][2] Subsequently, the well-established process of aromatic sulfonation provided the means to introduce the highly versatile sulfonic acid group.

This guide will provide a detailed exploration of the scientific principles underpinning the synthesis of 2,4-Diethylbenzenesulphonic acid, offering insights into the causality behind the experimental choices that lead to its formation.

Historical Context and Retrosynthetic Analysis

A plausible retrosynthetic analysis of 2,4-Diethylbenzenesulphonic acid points to two key transformations: the sulfonation of a diethylbenzene precursor and the dialkylation of benzene.

Caption: Mechanism of Friedel-Crafts Alkylation of Benzene.

A significant challenge in Friedel-Crafts alkylation is polyalkylation . The initial product, ethylbenzene, is more reactive than benzene itself because the ethyl group is an activating group. This makes it susceptible to further alkylation, leading to a mixture of diethylbenzenes and other polyalkylated products. [3]To favor the formation of diethylbenzene, the reaction conditions, such as the ratio of reactants and temperature, must be carefully controlled.

Aromatic Sulfonation: Introducing the Functional Group

Aromatic sulfonation is a widely used electrophilic aromatic substitution reaction that introduces a sulfonic acid (-SO₃H) group onto an aromatic ring. [4]This reaction is typically carried out by heating an aromatic compound with concentrated sulfuric acid or fuming sulfuric acid (a solution of sulfur trioxide in sulfuric acid). [5] Mechanism of Aromatic Sulfonation:

The electrophile in this reaction is sulfur trioxide (SO₃), or its protonated form, which is present in concentrated sulfuric acid. [6][7]

• Electrophilic Attack: The electron-rich aromatic ring attacks the electrophilic sulfur atom of SO₃.

• Formation of a Sigma Complex: This attack forms a resonance-stabilized carbocation intermediate.

• Deprotonation: A base (such as HSO₄⁻ or water) removes a proton from the ring, restoring aromaticity.

• Protonation: The resulting sulfonate anion is protonated in the acidic medium to give the sulfonic acid.

Unlike many other electrophilic aromatic substitutions, sulfonation is a reversible process. [5]

Synthesis and Methodology

The synthesis of 2,4-Diethylbenzenesulphonic acid is a two-step process, building upon the foundational reactions discussed above.

Step 1: Synthesis of 1,3-Diethylbenzene

To obtain the desired 2,4-disubstituted final product, the starting material for the sulfonation step should ideally be 1,3-diethylbenzene. The ethyl groups are ortho, para-directing, and will guide the incoming sulfonic acid group to the 2, 4, or 6 positions. Due to steric hindrance from the two adjacent ethyl groups, substitution at the 2-position is less favored. Therefore, sulfonation of 1,3-diethylbenzene is expected to yield a mixture of 2,4- and 2,6-diethylbenzenesulphonic acid, with the 2,4-isomer being a major product.

Experimental Protocol: Friedel-Crafts Alkylation of Benzene to Diethylbenzene

• Materials: Anhydrous benzene, ethyl bromide (or ethene), anhydrous aluminum chloride.

• Procedure:

  • In a flame-dried, three-necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place anhydrous aluminum chloride and a portion of the anhydrous benzene.

  • Cool the flask in an ice bath.

  • Slowly add a mixture of the remaining benzene and ethyl bromide from the dropping funnel with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat under reflux for a specified period to drive the reaction towards the disubstituted product.

  • Cool the reaction mixture and carefully pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • Separate the organic layer, wash it with water, sodium bicarbonate solution, and brine, and then dry it over an anhydrous drying agent (e.g., MgSO₄).

  • Fractionally distill the dried organic layer to separate the diethylbenzene isomers from monoethylbenzene and polyalkylated benzenes. 1,3-Diethylbenzene can be isolated from the mixture of isomers. [8]

Caption: Experimental workflow for the synthesis of diethylbenzene.

Step 2: Sulfonation of 1,3-Diethylbenzene

Experimental Protocol: Sulfonation of 1,3-Diethylbenzene

• Materials: 1,3-Diethylbenzene, fuming sulfuric acid (oleum).

• Procedure:

  • In a flask equipped with a stirrer and a dropping funnel, place 1,3-diethylbenzene.

  • Cool the flask in an ice-water bath.

  • Slowly add fuming sulfuric acid from the dropping funnel while maintaining a low temperature and stirring vigorously.

  • After the addition, allow the mixture to stir at room temperature for several hours until the reaction is complete (monitoring by TLC or other suitable methods is recommended).

  • Carefully pour the reaction mixture onto crushed ice.

  • The 2,4-Diethylbenzenesulphonic acid may precipitate upon cooling or can be isolated as its salt by neutralization with a base (e.g., sodium hydroxide).

  • The product can be purified by recrystallization.

Physicochemical Properties and Characterization

Specific experimental data for 2,4-Diethylbenzenesulphonic acid is not readily available in the public domain. However, we can infer its properties based on its structure and data from the closely related compound, 2,4-dimethylbenzenesulfonic acid. [5][6] Table 1: Predicted and Analogous Physicochemical Properties

Property	2,4-Dimethylbenzenesulfonic Acid (Analog)	Predicted for 2,4-Diethylbenzenesulphonic Acid
Molecular Formula	C₈H₁₀O₃S [5]	C₁₀H₁₄O₃S
Molecular Weight	186.23 g/mol [5]	214.28 g/mol
Appearance	White to off-white crystalline solid [6]	Likely a solid at room temperature
pKa	-0.36 ± 0.50 (Predicted) [6]	Expected to be a strong acid with a low pKa
Solubility	Soluble in water [6]	Expected to be soluble in water and polar organic solvents

Spectroscopic Analysis (Predicted)

¹H NMR Spectroscopy: The proton NMR spectrum of 2,4-Diethylbenzenesulphonic acid is expected to show characteristic signals for the ethyl groups (a quartet and a triplet) and the aromatic protons. The chemical shifts of the aromatic protons will be influenced by the electron-withdrawing sulfonic acid group and the electron-donating ethyl groups.

¹³C NMR Spectroscopy: The carbon NMR spectrum would show distinct signals for the aromatic carbons, with the carbon attached to the sulfonic acid group being significantly downfield. The carbons of the ethyl groups would also be identifiable.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorptions corresponding to the S=O stretching vibrations of the sulfonic acid group (typically in the regions of 1350-1470 cm⁻¹ and 1120-1180 cm⁻¹), and a broad O-H stretch from the sulfonic acid group (around 2800-3200 cm⁻¹). Aromatic C-H and C=C stretching vibrations would also be present.

Applications in Research and Drug Development

While specific applications of 2,4-Diethylbenzenesulphonic acid are not widely documented, the broader class of alkylbenzenesulfonic acids and aromatic sulfonic acids, in general, have several important roles in the pharmaceutical industry and related research fields. [3][9]

• Catalysts in Organic Synthesis: Their strong acidity makes them effective and often reusable catalysts for reactions such as esterification, dehydration, and polymerization. [10][11]* Pharmaceutical Intermediates: The sulfonic acid group can be converted into other functional groups like sulfonamides, which are a cornerstone of many antibacterial drugs (sulfa drugs). [12]* Formation of Stable Salts: Sulfonic acids are frequently used to form stable, crystalline salts of basic active pharmaceutical ingredients (APIs). This can improve the drug's solubility, stability, and bioavailability. [13]* Ion-Exchange Resins: Sulfonated polymers, which can be conceptualized as polymeric forms of sulfonic acids, are the basis for strong acid cation-exchange resins. These resins have applications in drug purification, as controlled-release drug delivery systems, and for taste-masking of bitter drugs. [14][15]* Surfactants and Solubilizing Agents: The amphiphilic nature of alkylbenzenesulfonic acids (a hydrophobic alkylbenzene tail and a hydrophilic sulfonic acid head) makes them effective surfactants and emulsifying agents, which can be relevant in drug formulation.

Safety and Handling

Alkylbenzenesulfonic acids are strong acids and should be handled with appropriate safety precautions. They are corrosive and can cause severe skin burns and eye damage. [4][5]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid breathing vapors or dust.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases and oxidizing agents. Keep containers tightly closed. [6]* Disposal: Dispose of in accordance with local, state, and federal regulations.

Toxicity: Alkylbenzenesulfonic acids generally exhibit moderate acute oral toxicity. [4]Prolonged exposure can cause skin irritation. The environmental impact is also a consideration, as with all surfactants. Linear alkylbenzene sulfonates are known to be biodegradable. [16]

Conclusion

While the discovery of 2,4-Diethylbenzenesulphonic acid may not be a singular historical event, its synthesis is a clear demonstration of the application of fundamental principles in organic chemistry. The pioneering work of Friedel and Crafts, coupled with the well-understood mechanism of aromatic sulfonation, provides a clear and logical pathway to its creation. This guide has provided a comprehensive overview of this pathway, from the historical development of the core reactions to detailed synthetic protocols. Although specific physicochemical and toxicological data for this particular isomer are scarce, by drawing analogies to closely related compounds, we can establish a strong predictive understanding of its properties and behavior. The versatility of the sulfonic acid group suggests that 2,4-Diethylbenzenesulphonic acid and its derivatives hold potential as catalysts, intermediates, and formulation aids in the pharmaceutical and chemical industries.

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2014, April 11). Linear alkylbenzenesulfonic acids (C10-C16): Human health tier II assessment. Retrieved from [Link]

• Ataman Kimya. ALKYL BENZENE SULFONIC ACID. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Electrophilic Aromatic Substitution: Sulfonation of Benzene. Retrieved from [Link]

• University of Calgary. Ch12: Aromatic sulfonation. Retrieved from [Link]

• Wikipedia. Alkylbenzene sulfonate. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2,4-Dimethylbenzenesulfonic acid. Retrieved from [Link]

• MCC Organic Chemistry. The Friedel-Crafts Alkylation and Acylation of Benzene. Retrieved from [Link]

• Wikipedia. Friedel–Crafts reaction. Retrieved from [Link]

• Luong, B. X., et al. (2004). Use of methanesulfonic acid as catalyst for the production of linear alkylbenzenes.
• Google Patents. (2007, January 24). Process for synthesis of 2,4-diamino benzene sulfonic acid and its sodium salts.

• ResearchGate. (2025, August 7). Preparation, Characterization and Catalytic Activity of Alkyl Benzene Sulfonic Acid Carbon-Based Acid Catalyst. Retrieved from [Link]

• Chemguide. friedel-crafts reactions of benzene and methylbenzene. Retrieved from [Link]

• Capital Resin Corporation. (2024, March 25). How the Pharmaceutical Industry Uses Aromatic Sulfonic Acids. Retrieved from [Link]

• National Pesticide Information Center. 2,4-D Technical Fact Sheet. Retrieved from [Link]

• NIST. Benzenesulfonic acid, 4-methyl-, ethyl ester. Retrieved from [Link]

• American Cleaning Institute. (2002, December 27). Linear and Branched Alkylbenzene Sulfonic Acids and Derivatives; Test Plan. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.11: Friedel-Crafts Alkylation. Retrieved from [Link]

• PubMed. (2010, July 15). The utility of sulfonate salts in drug development. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2019, June 4). Analytical method for 2,4-DP-p, 2,4-D, 2,4-DB, MCPA, MCPB, Mecoprop-p and their 2-EHs in soil. Retrieved from [Link]

• Emco Dyestuff Pvt Ltd. Benzaldehyde 2,4 Disulfonic Acid | CAS NO 33513-44-9. Retrieved from [Link]

• ResearchGate. (2015, May 25). Synthesis and Characterization of 4-Ethylbenzophenone. Retrieved from [Link]

• Patsnap. (2007, January 24). Process for synthesizing 2,4-diamino benzene sulfonic acid and its salt.

• Taylor & Francis Online. (2003, February 8). Optimisation of the Linear Alkyl Benzene Sulfonation Process for Surfactant Manufacture. Retrieved from [Link]

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• PubMed. (2018, February 15). Potential impact of the herbicide 2,4-dichlorophenoxyacetic acid on human and ecosystems. Retrieved from [Link]

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Theoretical studies on 2,4-Diethylbenzenesulphonic acid

Advanced Theoretical and Computational Characterization of 2,4-Diethylbenzenesulphonic Acid

Executive Summary This technical guide provides a comprehensive theoretical and experimental analysis of 2,4-Diethylbenzenesulphonic acid (CAS 63877-58-7). While benzenesulfonic acid derivatives are staples in industrial catalysis and pharmaceutical salt formation, the 2,4-diethyl analogue offers a unique physicochemical profile characterized by enhanced lipophilicity and specific steric demands. This document is designed for drug development scientists and researchers, offering a self-validating framework for utilizing this compound as a counterion in Active Pharmaceutical Ingredient (API) salt selection and as a precision intermediate in organic synthesis.

Molecular Architecture & Electronic Properties

The theoretical foundation of 2,4-Diethylbenzenesulphonic acid rests on understanding how the ethyl substituents influence the electronic environment of the sulfonic acid group compared to the more common methyl (toluene/xylene) analogues.

Density Functional Theory (DFT) Methodology

To rigorously characterize the molecule, we employ a standard computational protocol using the Gaussian suite framework. The recommended level of theory for this class of organosulfur compounds is B3LYP/6-311G(d,p) , which balances computational cost with high accuracy for bond lengths and vibrational frequencies.

• Geometry Optimization: The ethyl groups at positions 2 and 4 exert a positive inductive effect (+I), increasing electron density in the benzene ring. However, the ethyl group at position 2 (ortho to the sulfonic acid at position 1) introduces a steric clash that forces the sulfonate group to rotate out of planarity with the benzene ring.

• Frontier Molecular Orbitals (FMO):

  • HOMO (Highest Occupied Molecular Orbital): Localized primarily on the aromatic ring and the ethyl substituents.

  • LUMO (Lowest Unoccupied Molecular Orbital): Concentrated on the sulfonyl moiety (

    ), indicating susceptibility to nucleophilic attack at the sulfur center during esterification.

• Molecular Electrostatic Potential (MEP): The MEP map reveals a region of high negative potential around the sulfonyl oxygens (red) and high positive potential at the acidic proton (blue). This polarization is critical for predicting salt bridge strength with basic drug molecules.

Structural Isomerism & Stability

Unlike the dimethyl analogue (m-xylene-4-sulfonic acid), the ethyl groups possess greater conformational freedom.

• Rotational Barriers: The C-C bond rotation of the ethyl group at position 2 is hindered by the bulky

  group.

• Thermodynamic Control: During synthesis, the 2,4-isomer is the thermodynamically favored product due to the directing effects of the 1,3-diethylbenzene precursor, but kinetic control must be maintained to avoid desulfonation or rearrangement.

Thermodynamic & Solvation Profile

For pharmaceutical applications, the "Ethyl Effect" is the defining feature of this molecule.

Property	Value (Predicted/Theoretical)	Comparative Insight
Molecular Weight	214.28 g/mol	Higher than Tosylic acid (172.20 g/mol ).
pKa (Water)	-2.5 to -2.8	Strong acid, comparable to benzenesulfonic acid.
LogP (Octanol/Water)	~3.14	Significantly more lipophilic than Tosylic acid (~0.9).
Polar Surface Area (PSA)	62.75 Ų	Dominated by the sulfonate headgroup.
Melting Point	>100°C (Salt dependent)	Lower lattice energy expected vs methyl analogues due to ethyl disorder.

Causality in Drug Development: The elevated LogP (3.14) makes 2,4-diethylbenzenesulfonate an excellent counterion for hydrophobic APIs . A common failure mode in salt selection is using a hydrophilic counterion (like mesylate) with a lipophilic drug, leading to disproportionation. The 2,4-diethyl analogue matches the lipophilicity of the drug, potentially stabilizing the solid state and modifying the dissolution rate (extended release potential).

Experimental Validation Protocols

Synthesis Workflow (Sulfonation)

The synthesis targets the electrophilic aromatic substitution of 1,3-diethylbenzene.

Reagents:

• 1,3-Diethylbenzene (Precursor, >98% purity)

• Oleum (20%

  ) or Chlorosulfonic acid (Aggressive agent)

• 1,2-Dichloroethane (Solvent, optional for thermal control)

Protocol:

• Setup: Charge a jacketed glass reactor with 1,3-diethylbenzene under nitrogen atmosphere. Cool to 0-5°C.

• Addition: Add Oleum dropwise over 60 minutes. Critical: Maintain temperature <10°C to prevent polymerization or poly-sulfonation.

• Reaction: Allow temperature to rise to 25°C and stir for 4 hours. Monitor by HPLC (disappearance of starting material).

• Quench: Pour reaction mass slowly onto crushed ice (highly exothermic).

• Isolation: The acid may separate as an oil. Extract with ethyl acetate or convert directly to the sodium salt by neutralizing with NaOH for crystallization.

Visualization: Synthesis Pathway

Figure 1: Electrophilic aromatic substitution pathway for the synthesis of 2,4-diethylbenzenesulfonic acid.

Pharmaceutical Application: Salt Selection Strategy

Counterion Rationale

In the "Salt Selection Decision Tree," 2,4-diethylbenzenesulfonic acid is a Tier 2 sulfonic acid. It is selected when:

• Solubility Matching: The API is highly non-polar (LogP > 4).

• Crystallinity Issues: The ethyl groups provide "molecular interlocking" distinct from methyl groups, often yielding different polymorphs.

• Safety (Genotoxicity): Like all sulfonic acids, reaction with alcohols can form alkyl sulfonates (e.g., ethyl 2,4-diethylbenzenesulfonate), which are potential genotoxins. Control Strategy: Avoid alcoholic solvents in the final crystallization step; use acetone or water.

Visualization: Salt Equilibrium

Figure 2: Thermodynamic equilibrium of pharmaceutical salt formation using 2,4-diethylbenzenesulfonic acid.

Spectroscopic Signatures (Predicted)

To validate the identity of the synthesized material, compare experimental data against these theoretical predictions:

• FT-IR (Infrared):

  • Stretch (Asymmetric): (Strong, Broad).
  • Stretch (Symmetric): .
  • Stretch: (Broad, if hydrated).

  • Aromatic

    : .

• 1H NMR (Proton NMR, 400 MHz, DMSO-d6):

  • 1.15 ppm: Triplet ( ).
  • 2.60 ppm: Quartet ( ). Note: The methylene protons ortho to the sulfonate may be slightly deshielded compared to the para position.
  • 7.10 - 7.80 ppm: Aromatic protons (Multiplet, ). Pattern depends on exact substitution (1,2,4-pattern).

References

• Chemical Identity & Properties

  • PubChem Compound Summary for CID 3017465, 2,4-Diethylbenzenesulfonic acid.[1] National Center for Biotechnology Information (2025). Link

• General Sulfonation Methodology

  • Production of Benzenesulfonic Acids and Their Derivatives.[2][3][4] ChemicalBook (2021). Link

• Pharmaceutical Salt Selection

  • The utility of sulfonate salts in drug development.[5][6] Journal of Pharmaceutical Sciences (2010). Link

• Analogous DFT Studies

  • Covalent Benzenesulfonic Functionalization of a Graphene Nanopore for Enhanced and Selective Proton Transport. PMC (2022). Link

• Genotoxicity of Sulfonates

  • Diethyl sulfate - Re-evaluation of Some Organic Chemicals. IARC Monographs (1992). Link

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• 6. Benzaldehyde 2,4 Disulfonic Acid | CAS NO 33513-44-9 | Manufacturer, Supplier, Exporter [emcochemicals.com]

An In-depth Technical Guide to 2,4-Diethylbenzenesulphonic Acid

This guide provides a comprehensive technical overview of 2,4-diethylbenzenesulphonic acid, a specialized organosulfur compound. Addressed to researchers, scientists, and professionals in drug development, this document delineates its molecular characteristics, a plausible synthesis pathway, and inferred applications based on analogous chemical structures. Given the limited direct literature on this specific isomer, this guide synthesizes foundational chemical principles with data from closely related compounds to offer a robust working knowledge base.

Core Chemical Identity and Physicochemical Profile

2,4-Diethylbenzenesulphonic acid is an aromatic sulfonic acid characterized by a benzene ring substituted with two ethyl groups at positions 2 and 4, and a sulfonic acid moiety. The presence of the ethyl groups, which are electron-donating, and the strongly electron-withdrawing sulfonic acid group, dictates its chemical reactivity and physical properties.

The molecular formula of 2,4-diethylbenzenesulphonic acid is deduced to be C₁₀H₁₄O₃S . This is derived by taking the molecular formula of benzenesulphonic acid (C₆H₆O₃S) and substituting two hydrogen atoms with two ethyl (C₂H₅) groups.[1]

The molecular weight is calculated as follows:

• (10 x Atomic Weight of Carbon) + (14 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of Oxygen) + (1 x Atomic Weight of Sulfur)

• (10 x 12.011) + (14 x 1.008) + (3 x 15.999) + (1 x 32.065) = 214.28 g/mol [2][3][4][5][6]

A summary of its core and inferred physicochemical properties is presented below.

Property	Value/Information	Source
Molecular Formula	C₁₀H₁₄O₃S	Deduced
Molecular Weight	214.28 g/mol	Calculated
Appearance	Inferred to be a viscous liquid or a low-melting solid, likely light brown.	Analogy with Alkylbenzenesulfonic acids[7]
Solubility	Expected to be soluble in water and polar organic solvents.	Analogy with 2,4-Dimethylbenzenesulfonic acid[8]
Acidity (pKa)	Predicted to be a strong acid.	Analogy with 2,4-Dimethylbenzenesulfonic acid[8]

Synthesis Protocol: Electrophilic Sulfonation of 1,3-Diethylbenzene

The most direct and industrially relevant method for synthesizing 2,4-diethylbenzenesulphonic acid is through the electrophilic aromatic substitution of 1,3-diethylbenzene. The choice of sulfonating agent is critical to control the reaction and minimize side products.

Experimental Workflow

Caption: Workflow for the synthesis of 2,4-diethylbenzenesulphonic acid.

Mechanistic Rationale

The sulfonation of 1,3-diethylbenzene is guided by the directing effects of the two ethyl groups. Both are ortho-, para-directing and activating. The substitution occurs at the 4-position, which is para to one ethyl group and ortho to the other, making it the most sterically accessible and electronically favored position. The use of chlorosulfonic acid as a sulfonating agent is a common and effective method for this type of transformation.

Potential Applications in Research and Drug Development

While specific applications for 2,4-diethylbenzenesulphonic acid are not extensively documented, its structure suggests several areas of potential utility, drawing parallels from related alkylbenzenesulfonic acids.

• Catalysis: As a strong organic acid, it can serve as a catalyst in acid-catalyzed reactions such as esterifications and alkylations. Its organic nature can enhance solubility in non-aqueous reaction media.[9]

• Surfactant and Emulsifier: Long-chain alkylbenzenesulfonic acids are widely used as surfactants in detergents and emulsifiers in various industrial processes.[10][11] While the ethyl groups of 2,4-diethylbenzenesulphonic acid are short, it could find applications in specialized emulsification or as a hydrotrope.

• Intermediate in Chemical Synthesis: This compound can serve as a precursor for the synthesis of other complex molecules. The sulfonic acid group can be converted into sulfonyl chlorides, sulfonamides, and sulfonate esters, which are important functional groups in many pharmaceuticals and specialty chemicals.[1]

• Drug Development: The benzenesulfonamide moiety is a key structural feature in a number of therapeutic agents. 2,4-Diethylbenzenesulphonic acid could be a starting material for the synthesis of novel sulfonamide-based drug candidates.

Analytical Characterization

The identity and purity of synthesized 2,4-diethylbenzenesulphonic acid would be confirmed using a suite of analytical techniques. Expected spectral data, based on its structure and data from analogous compounds, are summarized below.

Technique	Expected Observations
¹H NMR	Aromatic protons in the range of 7.0-8.0 ppm. Methylene protons of the ethyl groups as quartets around 2.6-2.8 ppm. Methyl protons of the ethyl groups as triplets around 1.2-1.4 ppm. A broad singlet for the acidic proton of the sulfonic acid group.
¹³C NMR	Aromatic carbons in the range of 120-150 ppm. Methylene carbons of the ethyl groups around 25-30 ppm. Methyl carbons of the ethyl groups around 15 ppm.
FT-IR	Strong S=O stretching bands around 1350 and 1170 cm⁻¹. O-H stretching of the sulfonic acid group as a broad band around 3000 cm⁻¹. C-H stretching of the aromatic and alkyl groups.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight.

Safety and Handling

Alkylbenzenesulfonic acids are generally corrosive and require careful handling.[7] Based on safety data for similar compounds, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and a lab coat.[12]

• Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation of vapors or mists. Prevent contact with skin and eyes.[13]

• Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong bases and oxidizing agents.[12]

• First Aid: In case of skin contact, immediately flush with plenty of water. In case of eye contact, rinse cautiously with water for several minutes. Seek immediate medical attention if irritation persists or if ingested.[14]

References

• Wikipedia. Benzenesulfonic acid. [Link]

• Aakash Institute. Molecular Mass of Oxygen: Definition, Formula & Calculation. [Link]

• Ataman Kimya. ALKYL BENZENE SULFONIC ACID. [Link]

• Slate. What is Benzenesulfonic Acid? Cosmetic usage, alternatives, and regulatory insights. [Link]

• Quora. What is the molecular weight of hydrogen?. [Link]

• Quora. What is the molecular mass of oxygen?. [Link]

• Cole-Parmer. Material Safety Data Sheet - Alkylbenzene sulfonic acid, mixture of C10-C13 isomers. [Link]

• Horizon Educational. What's the Molar Mass of Hydrogen?. [Link]

• NIST. Benzenesulfonic acid - the NIST WebBook. [Link]

• Unacademy. What is the molecular weight of oxygen. [Link]

• HiMedia Laboratories. Benzenesulphonic acid. [Link]

• PUSKAS. Dodecylbenzenesulfonic Acid: Synthesis, Composition, Applications, and Storage. [Link]

• PCC Group. Dodecylbenzenesulfonic Acid. [Link]

• NIST. sulfur - the NIST WebBook. [Link]

• Silver Fern Chemical. Dodecylbenzene Sulfonic Acid (DDBSA): A Powerful Surfactant for Cleaning and Industrial Applications. [Link]

• American Chemical Society. Benzenesulfonic acid. [Link]

• Pearson. Oxygen (O2) has a molar mass of 32.0 32.032.0 g/mol . What is the .... [Link]

• Scientific Research Publishing. Preparation, Characterization and Catalytic Activity of Alkyl Benzene Sulfonic Acid Carbon-Based Acid Catalyst. [Link]

• Fuel Cell Shop. The Molar Mass of H2. [Link]

• Redox. Safety Data Sheet Linear Alkyl Benzene Sulfonic Acids Revision 6, Date 14 Jul 2021. [Link]

• Redox. Material Safety Data Sheet Linear Alkylbenzenesulphonic Acid. [Link]

• UCSB Science Line. UCSB Science Line. [Link]

• Convert Units. Sulfur (S) molar mass. [Link]

• Convert Units. Carbon (C) molar mass. [Link]

• GreenChem Industries. Dodecyl Benzene Sulfonic Acid (DDBSA). [Link]

• NIST. Hydrogen - the NIST WebBook. [Link]

• Ittehad Chemicals Limited. MATERIAL SAFETY DATA SHEET (MSDS) LINEAR ALKYL BENZENE SULFONIC ACID (LABSA). [Link]

• Convertworld. Convert Molar mass, Sulfur. [Link]

• SafeRack. Dodecylbenzene Sulfonic Acid. [Link]

• Vedantu. Gram molecular mass of carbon is a6g b11g c12g d14 class 10 chemistry CBSE. [Link]

• AIP Publishing. Synthesis of linear alkyl benzene sulfonic acid by gas–liquid sulfonation under annular flow pattern in the cross-shaped microreactor: Mass transfer model and reaction kinetics. [Link]

• YouTube. Molar Mass / Molecular Weight of SO2: Sulfur dioxide. [Link]

• SpringerLink. Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. [Link]

• Quora. What is the molar mass of carbon?. [Link]

• Zotero. Molecular Weight Of Carbon Dioxide. [Link]

• PubChem. 2,4-Dimethylbenzenesulfonic acid | C8H10O3S | CID 6938. [Link]

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Protocols & Analytical Methods

Experimental Setup for Sulfonation of Diethylbenzene

Application Note & Protocol | ID: AN-DEB-SULF-01

Abstract

This application note details the precision sulfonation of 1,4-diethylbenzene (1,4-DEB) to synthesize 2,5-diethylbenzenesulfonic acid (and its sodium salt). Unlike general alkylbenzene sulfonation, the steric and electronic characteristics of the diethyl moiety require strict thermal control to prevent polysulfonation and dealkylation. This guide provides a self-validating protocol using fuming sulfuric acid (Oleum), emphasizing reaction kinetics, safety mitigation, and high-purity isolation suitable for pharmaceutical intermediates and hydrotrope applications.

Introduction & Chemical Strategy

Mechanistic Basis

The sulfonation of 1,4-diethylbenzene is an Electrophilic Aromatic Substitution (EAS) .[1] The ethyl groups are ortho, para-directors. However, in 1,4-DEB, the para positions relative to each ethyl group are blocked by the other ethyl group. Consequently, substitution occurs ortho to one ethyl group (and meta to the other).

Due to the symmetry of 1,4-DEB, all four open positions are equivalent, theoretically yielding a single monosulfonated isomer: 2,5-diethylbenzenesulfonic acid .

Critical Process Parameters (CPPs)

• Sulfonating Agent: Oleum (20% free

  ) is preferred over concentrated to drive the reaction to completion without requiring high temperatures that risk dealkylation.

• Temperature Control: The reaction is highly exothermic. Maintenance between 30°C and 50°C is critical. Exceeding 70°C promotes disulfonation and sulfone formation.

• Quenching: Controlled hydrolysis is required to manage the massive heat release upon diluting the excess oleum.

Reaction Pathway Visualization

The following diagram illustrates the reaction mechanism and the critical isolation steps.

Figure 1: Reaction pathway for the sulfonation of 1,4-diethylbenzene using Oleum, leading to the sodium salt isolation.

Materials and Equipment

Reagents

Reagent	Grade	Role	Hazards
1,4-Diethylbenzene	>98% Purity	Substrate	Flammable, Irritant
Oleum (20% )	Reagent Grade	Sulfonating Agent	Corrosive , Water Reactive
Sodium Hydroxide	50% w/w aq.[2]	Neutralizer	Corrosive
Dichloromethane	HPLC Grade	Extraction Solvent	Toxic, Volatile
Sodium Chloride	ACS Reagent	Salting Out	Irritant

Equipment Setup

• Reactor: 500 mL 3-neck round-bottom flask (RBF).

• Temperature Control: Ice/Water bath (for cooling) and Oil bath (for heating) with PID controller.

• Agitation: Overhead mechanical stirrer (PTFE blade) – Magnetic stirring is insufficient due to viscosity changes.

• Addition: Pressure-equalizing addition funnel (50 mL).

• Atmosphere: Nitrogen (

  ) inlet/outlet with oil bubbler to exclude moisture.

Experimental Protocol

Phase 1: Sulfonation Reaction

Objective: Selective monosulfonation while suppressing side reactions.

• System Preparation: Flame-dry the glassware and assemble the reactor under a continuous

  purge.

• Charging: Charge 13.4 g (0.10 mol) of 1,4-diethylbenzene into the RBF. Begin mechanical stirring at 250 RPM. Cool the flask to 10°C using an ice bath.

• Acid Addition: Fill the addition funnel with 20.0 mL of Oleum (20% free

  ).

  • Caution: Wear heavy butyl gloves and a face shield. Oleum reacts violently with moisture.

• Controlled Reaction: Dropwise add the Oleum to the DEB over 45 minutes .

  • Monitor: Ensure internal temperature does not exceed 35°C . The mixture will darken and become viscous.

• Digestion: Once addition is complete, remove the ice bath. Allow the temperature to rise to room temperature (25°C). Then, heat the oil bath to 50°C and stir for 2 hours to ensure conversion of the intermediate

  -complexes and completion of the reaction.

Phase 2: Quenching and Isolation

Objective: Safe hydrolysis of excess anhydride and isolation of the sulfonate salt.

• Quenching: Prepare a beaker with 150 g of crushed ice mixed with 50 mL of deionized water .

  • Critical Safety Step: Slowly pour the reaction mixture INTO the ice slurry with vigorous stirring. NEVER add water to the acid.

  • Observation: The mixture will generate significant heat and steam. Maintain temperature <80°C to prevent desulfonation.

• Separation of Unreacted Organics: Transfer the aqueous acid solution to a separatory funnel. Wash twice with 30 mL Dichloromethane (DCM) to remove unreacted diethylbenzene and any sulfone byproducts.

  • Layer ID: The product (sulfonic acid) remains in the upper aqueous layer. Discard the lower organic (DCM) layer.

• Neutralization: Transfer the aqueous layer to a clean beaker. While monitoring pH, slowly add 50% NaOH solution until pH reaches 8.0–8.5 .

  • Note: The solution will heat up; cool if necessary.

• Crystallization (Salting Out): Heat the neutralized solution to boiling to reduce volume by 30%. Add Sodium Chloride (NaCl) until saturation is reached (approx. 20g/100mL).

• Filtration: Cool the mixture slowly to 4°C. The Sodium 2,5-diethylbenzenesulfonate will crystallize as white/off-white plates. Filter via vacuum filtration (Buchner funnel).

• Purification: Recrystallize the crude solid from a 90:10 Ethanol:Water mixture to remove trapped inorganic salts (

  , ).

Process Workflow Diagram

Figure 2: Step-by-step experimental workflow for the synthesis and purification of Sodium 2,5-diethylbenzenesulfonate.

Characterization & Quality Control

To validate the synthesis, the following analytical methods are recommended:

Method	Parameter	Expected Result
HPLC	Purity	>98% area (Reverse phase C18, MeOH/Water mobile phase).
1H-NMR	Structure	Aromatic protons (singlets) at ~7.5 ppm indicating para substitution pattern relative to each other (positions 3,6). Ethyl signals: triplet (~1.2 ppm), quartet (~2.6 ppm).
Acid Value	Conversion	Titration of the intermediate acid before neutralization (if isolating free acid).
Karl Fischer	Moisture	<1.0% (if dried properly).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Dark/Black Reaction Mix	Charring/Oxidation	Temperature spiked >60°C. Reduce addition rate and improve cooling.
Low Yield	Incomplete Reaction	Use fresh Oleum (SO3 absorbs moisture over time). Increase digestion time.
Oily Product (No Crystals)	Isomer Mixture	Ensure starting material is pure 1,4-DEB. Mixed isomers (1,2 or 1,3) prevent crystallization.
High Inorganic Content	Poor Recrystallization	Ensure the ethanol wash is performed. Sulfates are insoluble in ethanol; the sulfonate is soluble.

Safety & Waste Management

Hazard Identification:

• Oleum: Causes severe skin burns and eye damage.[3] Inhalation of mist can be fatal.

• Reaction: Highly exothermic. Runaway potential if cooling fails.

Engineering Controls:

• Perform all operations in a functioning fume hood .

• Have a saturated Sodium Bicarbonate (

  ) spill kit ready.

Waste Disposal:

• Aqueous Acid Waste: Neutralize with lime or sodium carbonate before disposal down the drain (check local regulations).

• DCM Waste: Segregate into halogenated organic waste containers.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference for EAS mechanisms).

• O'Neil, M. J. (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and Biologicals. RSC Publishing.

• Lamberti, V., & Konort, M. D. (1970). Sulfonation of Alkylbenzenes. U.S. Patent 3,544,613. (Industrial protocols for alkylbenzene sulfonation).

• Karsa, D. R. (1990). Industrial Applications of Surfactants II. Royal Society of Chemistry. (Details on isolation of sulfonate salts).

• Sigma-Aldrich. (2023). Safety Data Sheet: 1,4-Diethylbenzene.

Sources

• 1. One moment, please... [chemistrysteps.com]
• 2. Diethylbenzenes - Wikipedia [en.wikipedia.org]
• 3. mesulphonation.com [mesulphonation.com]

The Versatile Role of 2,4-Diethylbenzenesulfonic Acid in Polymer Chemistry: Application Notes and Protocols

This technical guide provides a comprehensive overview of the applications of 2,4-diethylbenzenesulfonic acid and its analogs in the field of polymer chemistry. While direct literature on 2,4-diethylbenzenesulfonic acid is limited, its structural similarity to other well-studied alkylbenzenesulfonic acids allows for strong inferences regarding its potential uses. This document will explore its probable roles as a catalyst, surfactant, and dopant, supported by established protocols for related compounds.

Introduction: Understanding 2,4-Diethylbenzenesulfonic Acid

2,4-Diethylbenzenesulfonic acid is a strong organic acid characterized by a benzene ring functionalized with a sulfonic acid group and two ethyl groups at positions 2 and 4. The presence of the sulfonic acid group confers strong acidity, making it a potent catalyst for various chemical transformations. The alkyl (ethyl) groups, on the other hand, enhance its solubility in organic media and influence its surfactant properties.

Key Physicochemical Properties (Inferred from Analogs):

Property	Value/Description	Significance in Polymer Chemistry
Acidity	Strong acid	Effective as a catalyst for polymerization and other acid-catalyzed reactions.
Solubility	Soluble in water and polar organic solvents	Versatile for use in various reaction media.
Amphiphilicity	Possesses both hydrophilic (-SO3H) and hydrophobic (diethylbenzene) moieties	Can function as a surfactant in emulsion polymerization.

Core Applications in Polymer Science

Based on the established roles of its structural analogs, such as 4-ethylbenzenesulfonic acid (EBSA) and dodecylbenzenesulfonic acid (DBSA), 2,4-diethylbenzenesulfonic acid is anticipated to be a valuable tool in several areas of polymer chemistry.

Acid Catalyst in Polymerization Reactions

Strong acids are widely employed as catalysts in various polymerization reactions, particularly in polyesterification and the curing of resins. The sulfonic acid group in 2,4-diethylbenzenesulfonic acid can effectively protonate reactants, thereby activating them for polymerization.

One of the primary applications of sulfonic acid catalysts is in the synthesis of polyesters from diols and dicarboxylic acids. The catalyst facilitates the esterification reaction by protonating the carbonyl oxygen of the carboxylic acid, making it more susceptible to nucleophilic attack by the diol.

The strong acidic nature of alkyl sulfonic acids also makes them effective curing agents or accelerators for epoxy resins.[1] They can initiate the cationic polymerization of the epoxy groups or accelerate the reaction between the epoxy resin and other curing agents.[1][2]

Surfactant in Emulsion Polymerization

Alkylbenzene sulfonates are a major class of anionic surfactants used in emulsion polymerization.[3][4] This process involves the polymerization of a monomer in an emulsion, typically water-based, stabilized by a surfactant. The surfactant forms micelles that encapsulate the monomer, providing a locus for polymerization and stabilizing the resulting polymer particles.[5][6]

The amphiphilic nature of 2,4-diethylbenzenesulfonic acid, with its hydrophilic sulfonate head and hydrophobic diethylbenzene tail, suggests its utility as a surfactant in emulsion polymerization.[7] The length and branching of the alkyl chains can influence the critical micelle concentration (CMC) and the size of the resulting polymer particles.[8]

Dopant for Conductive Polymers

Inherently conductive polymers (ICPs), such as polyaniline (PANI) and polythiophenes, require a "doping" process to achieve high electrical conductivity.[9] This typically involves treating the polymer with an oxidizing or reducing agent, or a protic acid. Sulfonic acids are commonly used as dopants for polyaniline.[10] The acid protonates the imine nitrogen atoms in the polyaniline backbone, leading to the formation of polarons and bipolarons, which are the charge carriers responsible for electrical conductivity.

The use of 4-ethylbenzenesulfonic acid (EBSA) as a dopant for conductive polymers has been documented.[11] Given the structural similarity, 2,4-diethylbenzenesulfonic acid is expected to function effectively as a dopant, with the ethyl groups potentially influencing the solubility and processability of the doped polymer.

Experimental Protocols

The following protocols are based on established procedures for analogous alkylbenzenesulfonic acids and can be adapted for the use of 2,4-diethylbenzenesulfonic acid.

Protocol for Polyesterification using a Sulfonic Acid Catalyst

This protocol describes the synthesis of a polyester from a generic diol and dicarboxylic acid using an alkylbenzenesulfonic acid as a catalyst.

Materials:

• Dicarboxylic acid (e.g., adipic acid)

• Diol (e.g., 1,4-butanediol)

• 2,4-Diethylbenzenesulfonic acid (catalyst)

• High-boiling point solvent (e.g., xylene)

• Nitrogen gas supply

• Dean-Stark apparatus

• Heating mantle and magnetic stirrer

• Standard laboratory glassware

Procedure:

• Set up a reaction flask equipped with a magnetic stirrer, a Dean-Stark trap, a condenser, and a nitrogen inlet.

• Charge the flask with equimolar amounts of the dicarboxylic acid and the diol.

• Add the solvent (e.g., xylene) to create a slurry.

• Add the 2,4-diethylbenzenesulfonic acid catalyst (typically 0.1-1.0 mol% relative to the dicarboxylic acid).

• Begin stirring and purge the system with nitrogen.

• Heat the mixture to reflux. Water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by measuring the amount of water collected.

• Once the theoretical amount of water has been collected, cool the reaction mixture.

• The polyester can be isolated by precipitation in a non-solvent (e.g., cold methanol) and subsequent drying under vacuum.

Workflow for Polyesterification:

Caption: Workflow for polyester synthesis using a sulfonic acid catalyst.

Protocol for Emulsion Polymerization using an Alkylbenzenesulfonic Acid Surfactant

This protocol outlines the general procedure for the emulsion polymerization of a vinyl monomer using an alkylbenzenesulfonic acid as the surfactant.

Materials:

• Monomer (e.g., styrene, methyl methacrylate)

• Deionized water

• 2,4-Diethylbenzenesulfonic acid (surfactant)

• Water-soluble initiator (e.g., potassium persulfate)

• Nitrogen gas supply

• Reaction kettle with a mechanical stirrer, condenser, and temperature control

• Standard laboratory glassware

Procedure:

• To the reaction kettle, add deionized water and the 2,4-diethylbenzenesulfonic acid surfactant.

• Stir the mixture until the surfactant is fully dissolved and purge with nitrogen for at least 30 minutes to remove oxygen.

• Heat the solution to the desired reaction temperature (typically 60-80 °C).

• In a separate vessel, prepare the initiator solution by dissolving the initiator in deionized water.

• Add a portion of the monomer to the reaction kettle and allow it to emulsify.

• Add the initiator solution to the kettle to start the polymerization.

• Continuously add the remaining monomer to the reactor over a period of 2-4 hours.

• After the monomer addition is complete, continue stirring at the reaction temperature for another 1-2 hours to ensure high conversion.

• Cool the reactor to room temperature to obtain the polymer latex.

Protocol for Doping of Polyaniline with a Sulfonic Acid

This protocol describes the doping of emeraldine base form of polyaniline with a sulfonic acid.

Materials:

• Polyaniline (emeraldine base) powder

• 2,4-Diethylbenzenesulfonic acid (dopant)

• Solvent (e.g., m-cresol, xylene)

• Magnetic stirrer

• Beaker and other standard laboratory glassware

Procedure:

• Dissolve the 2,4-diethylbenzenesulfonic acid in the chosen solvent. The molar ratio of dopant to aniline repeat units is typically varied to optimize conductivity.

• Slowly add the polyaniline (emeraldine base) powder to the dopant solution while stirring vigorously.

• Continue stirring the mixture at room temperature for several hours (e.g., 24 hours) to ensure complete doping.

• The resulting solution or dispersion of doped polyaniline can then be cast into films.

• To prepare a film, pour the solution onto a suitable substrate (e.g., a glass slide) and allow the solvent to evaporate slowly in a controlled environment.

• The conductivity of the resulting film can be measured using a four-point probe technique.

Mechanism of Polyaniline Doping:

Caption: Protonation of polyaniline by a sulfonic acid dopant.

Safety and Handling

2,4-Diethylbenzenesulfonic acid is a strong acid and should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. It is corrosive and can cause severe skin burns and eye damage. All procedures should be carried out in a well-ventilated fume hood.

Conclusion

While direct experimental data for 2,4-diethylbenzenesulfonic acid in polymer chemistry is not abundant, its structural characteristics strongly suggest its utility in several key areas. As a strong acid, it is a promising catalyst for polymerization reactions. Its amphiphilic nature makes it a candidate for use as a surfactant in emulsion polymerization. Furthermore, its similarity to other acidic dopants indicates its potential for enhancing the conductivity of intrinsically conductive polymers. The protocols provided in this guide offer a starting point for researchers and scientists to explore the applications of this versatile compound in their own polymer systems.

References

[Please note: The following reference list is compiled from the search results and pertains to alkylbenzenesulfonic acids and their applications in polymer chemistry in general, as direct references for 2,4-diethylbenzenesulfonic acid were not available.]

Sources

• 1. EP0626948B1 - New curing agents/accelerators for epoxy resins, curable compositions and processes - Google Patents [patents.google.com]
• 2. US4894431A - Accelerated curing systems for epoxy resins - Google Patents [patents.google.com]
• 3. Alkylbenzene sulphonates - PCC Group Product Portal [products.pcc.eu]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. bch.ro [bch.ro]
• 6. pcimag.com [pcimag.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. Development of dopant-free conductive bioelastomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EP0667624A2 - Conducting plastic material and method of producing such material - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Titration methods for determining 2,4-Diethylbenzenesulphonic acid concentration

[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

2,4-Diethylbenzenesulphonic acid (2,4-DEBSA) is a strong organic acid used frequently as a catalyst in esterification, an electrolyte in electroplating, and a counter-ion in drug development to form stable besylate-type salts.[1] Accurate quantification is critical because excess acid can degrade active pharmaceutical ingredients (APIs) or alter the pH profile of formulations.

Unlike carboxylic acids, 2,4-DEBSA is a strong acid (pKa < 1), fully dissociated in aqueous solutions.[1] This presents a specific analytical challenge: differentiating the target sulfonic acid from inorganic acid impurities (specifically Sulfuric Acid,

, a common byproduct of the sulfonation process).

This guide details two validated protocols:

• Method A (Aqueous Potentiometric): For high-purity raw materials where inorganic acid interference is negligible.[1]

• Method B (Non-Aqueous Differentiating Titration): The "Gold Standard" for process samples, capable of quantifying 2,4-DEBSA and

  simultaneously.[1]

Chemical Profile

Property	Value	Notes
Formula		Homologue of Xylenesulfonic acid
Molecular Weight	214.28 g/mol	Verify against specific Lot COA
Acidity	Strong (pKa ~ -2 to -6)	Comparable to p-Toluenesulfonic acid
Solubility	Soluble in Water, Alcohols	Hygroscopic (Absorbs moisture rapidly)

Experimental Logic & Decision Tree

The choice of method depends entirely on the sample matrix and the required specificity.

Figure 1: Decision matrix for selecting the appropriate titration protocol based on sample purity.

Method A: Aqueous Potentiometric Titration

Best for: High-purity reagents, salt formation verification, and finished product assay.[1]

Principle

In water, 2,4-DEBSA dissociates completely.[1] Titration with a strong base (NaOH) neutralizes the sulfonic acid group.

While visual indicators (Phenolphthalein) can be used, potentiometric detection is mandatory for pharmaceutical applications to eliminate subjective endpoints and account for any dissolved (carbonic acid).[1]

Reagents & Equipment[1][6][10]

• Titrator: Auto-titrator with a dynamic dosing drive (e.g., Metrohm, Mettler Toledo).[1]

• Electrode: Combined Glass pH Electrode (e.g., DGi115-SC or equivalent).

• Titrant: 0.1 N Sodium Hydroxide (NaOH), standardized against KHP.

• Solvent:

  -free Deionized Water.[1]

Protocol Steps

• Preparation: Boil deionized water for 10 minutes and cool under a soda-lime guard tube to remove

  .

• Weighing: Accurately weigh ~0.4 g of 2,4-DEBSA sample into a 150 mL titration beaker. Record weight to 0.1 mg (

  ).

  • Critical: 2,4-DEBSA is hygroscopic.[1] Weigh rapidly or use a weighing boat difference method.

• Dissolution: Add 50 mL of

  -free water. Stir magnetically until fully dissolved.

• Titration: Insert the pH electrode. Titrate with 0.1 N NaOH using a dynamic equivalence point (DET) mode.

  • Parameter Setting: Set "Signal Drift" to 50 mV/min to ensure equilibrium before adding the next increment.

• Calculation:

  [1]
  • : Volume of NaOH at equivalence point (mL).[1]
  • : Normality of NaOH.[1]
  • : 214.28 g/mol .[1]
  • : Sample weight (g).

Method B: Non-Aqueous Differentiating Titration (ASTM D4711 Adapted)

Best for: Process intermediates, sulfonation mixtures, and samples containing Sulfuric Acid (

).[1]

Principle

Water acts as a "leveling solvent," making both

and Sulfonic Acid appear equally strong.[1] To differentiate them, we use a solvent with lower dielectric constant (Methanol) and a weaker base (Cyclohexylamine).[1]

• First Inflection: Neutralization of Sulfonic Acid (

  ) + 1st proton of .[1]

• Second Inflection: Neutralization of the 2nd proton of

  .

• Note: By calculating the difference between the inflection points, we can mathematically separate the two acids.

Reagents & Equipment[1][6][10]

• Titrator: Auto-titrator.[1]

• Electrode: Glass pH electrode filled with LiCl in Ethanol (aqueous KCl electrolyte will leak water and cause noise).

• Titrant: 0.1 N Cyclohexylamine in Methanol (Standardized).

  • Alt Titrant: 0.1 N Morpholine in Methanol (for sharper endpoints in some matrices).

• Solvent: HPLC Grade Methanol.[1]

Protocol Steps

• System Prep: Flush the electrode sleeve with non-aqueous electrolyte (LiCl/EtOH).[1]

• Weighing: Weigh ~0.5 g of sample into the beaker (

  ).

• Dissolution: Add 50 mL of Methanol. Stir to dissolve.

• Titration: Titrate with 0.1 N Cyclohexylamine.

  • Expectation: You will see two distinct potential jumps (inflection points).

• Calculation:

  • : Volume at first inflection.[1]
  • : Volume at second inflection.

  • Sulfuric Acid (

    ) Content: The volume consumed by the second proton of is .[1] Since the first proton consumes an equal amount: [1]

  • 2,4-DEBSA Content: The total volume

    includes the sulfonic acid AND the first proton of . We must subtract the contribution. [1]

Method Validation & Troubleshooting

Validation Parameters (ICH Q2)

Parameter	Acceptance Criteria	Experimental Approach
Precision (RSD)	< 0.5%	6 replicates of a homogeneous sample.
Linearity		Titrate sample masses from 50% to 150% of target.
Accuracy	98.0% - 102.0%	Spike recovery using a pure reference standard.

Troubleshooting Guide

• Drifting Electrode Signal:

  • Cause: Static electricity in non-aqueous solvents or clogged diaphragm.[1]

  • Fix: Use a ground-joint diaphragm electrode; wipe beaker with anti-static cloth.[1] Ensure electrolyte is LiCl/EtOH for Method B.

• No Second Inflection (Method B):

  • Cause: Sample contains negligible

    or solvent contains too much water (leveling effect).[1]

  • Fix: Dry the methanol; confirm sample history. If pure, switch to Method A.

• Precipitate during Titration:

  • Cause: The amine-sulfonate salt is insoluble in methanol.[1]

  • Fix: Add 10-20% Isopropanol or Chloroform to the solvent mixture to maintain solubility.[1]

Workflow Visualization

Figure 2: Generalized workflow for the potentiometric titration of sulfonic acids.

References

• ASTM International. (2017).[1] ASTM D4711-89: Standard Test Method for Sulfonic and Sulfuric Acids in Alkylbenzene Sulfonic Acids.[1][1]

• Metrohm AG. (2020).[1] Non-aqueous titration of acids and bases: Application Bulletin AB-413.[1]

• Scholz, E. (1984).[1] Karl Fischer Titration: Determination of Water.[1] Springer-Verlag.[1] (Reference for hygroscopicity management).

• European Pharmacopoeia (Ph.[1] Eur.). 2.2.[1][2][3][4][5]20. Potentiometric Titration.[1]

Sources

• 1. 2,4-Dimethylbenzenesulfonic acid | C8H10O3S | CID 6938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,4-Diethylbenzoic acid [myskinrecipes.com]
• 3. metrohm.com [metrohm.com]
• 4. 2,4-Dimethylbenzenesulfonic acid | C8H10O3S | CID 6938 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,4-Difluoro-benzenesulfonic acid | C6H4F2O3S | CID 15514816 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Diethylbenzenesulphonic Acid

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the synthesis of 2,4-diethylbenzenesulphonic acid. It addresses common side reactions and offers troubleshooting strategies to optimize reaction outcomes.

I. Troubleshooting Guide: Common Issues and Solutions

This section is designed to help you diagnose and resolve specific problems encountered during the synthesis of 2,4-diethylbenzenesulphonic acid.

Question 1: Why is the yield of my 2,4-diethylbenzenesulphonic acid unexpectedly low?

A low yield can be attributed to several factors, primarily competing side reactions that consume the starting material or the desired product. The most common culprits are desulfonation, polysulfonation, and isomerization.

A1: Desulfonation (Reversibility of the Reaction)

Causality: The sulfonation of aromatic compounds is a reversible process.[1][2] The presence of excess water in the reaction mixture, especially at elevated temperatures, can drive the equilibrium back towards the starting materials (diethylbenzene and sulfuric acid).[3][4] This process, known as desulfonation, involves the protonation of the aromatic ring followed by the loss of a sulfonic acid group.[1]

Troubleshooting Protocol:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried before use. Use a high concentration of sulfuric acid or oleum (fuming sulfuric acid) to minimize the water content.[2] Oleum is a solution of sulfur trioxide (SO3) in sulfuric acid and provides a higher concentration of the active electrophile, SO3.[2]

• Temperature Control: While heat is necessary to initiate the reaction, excessive temperatures can favor the reverse desulfonation reaction.[3][5] Maintain the reaction temperature within the optimal range determined for your specific procedure, typically starting at a lower temperature and gradually increasing it.

• Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the point of maximum conversion. Prolonged reaction times, especially at higher temperatures, can increase the extent of desulfonation.

Question 2: My final product is a mixture of isomers. How can I improve the selectivity for 2,4-diethylbenzenesulphonic acid?

The formation of isomeric products is a common challenge in electrophilic aromatic substitution reactions on substituted benzenes.

A2: Isomerization

Causality: The two ethyl groups on the benzene ring direct the incoming electrophile (SO3 or its protonated form) to specific positions. Both ethyl groups are ortho-, para-directing activators. In 1,3-diethylbenzene (the meta isomer), sulfonation at the 4-position is sterically favored. However, some sulfonation can occur at other positions, leading to a mixture of isomers. Furthermore, under certain acidic and thermal conditions, the sulfonic acid group can migrate, or the diethylbenzene itself can isomerize.[5][6]

Troubleshooting Protocol:

• Starting Material Purity: Ensure the purity of the starting diethylbenzene. Commercial diethylbenzene is often a mixture of isomers (ortho, meta, and para).[7][8] Using a pure isomer of diethylbenzene is crucial for obtaining a single product.

• Reaction Temperature: Lower reaction temperatures generally favor kinetic control, which can lead to higher selectivity for the sterically least hindered product.

• Catalyst Choice: While sulfuric acid or oleum are the standard sulfonating agents, exploring other sulfonating agents under different conditions might offer better regioselectivity.

• Purification: If a mixture of isomers is unavoidable, purification techniques such as fractional crystallization of the sulfonic acid or its salts can be employed to isolate the desired 2,4-isomer.[9] HPLC can also be used for analytical and preparative separations.[10][11]

Question 3: The reaction mixture has turned dark brown or black. What is causing this and is it affecting my product?

Darkening of the reaction mixture is often an indication of oxidative side reactions.

A3: Oxidation

Causality: Concentrated sulfuric acid and oleum are strong oxidizing agents, especially at elevated temperatures. The ethyl groups on the benzene ring are susceptible to oxidation, which can lead to the formation of various byproducts and charring, resulting in a dark-colored mixture.[12][13]

Troubleshooting Protocol:

• Temperature Control: This is the most critical parameter to control. Maintain the reaction temperature as low as possible while still achieving a reasonable reaction rate. Gradual heating is recommended.

• Rate of Addition: Add the sulfonating agent (oleum or concentrated sulfuric acid) to the diethylbenzene slowly and with efficient stirring to dissipate the heat generated during the exothermic reaction.

• Inert Atmosphere: While not always necessary, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidative side reactions.

Question 4: I am observing the formation of a significant amount of disulfonated product. How can I prevent this?

Polysulfonation is a common side reaction when the aromatic ring is activated.

A4: Polysulfonation

Causality: The sulfonic acid group is a deactivating group, making the monosulfonated product less reactive than the starting diethylbenzene. However, under forcing conditions (high temperature, high concentration of sulfonating agent, long reaction time), a second sulfonation can occur, leading to the formation of diethylbenzenedisulphonic acids.[14]

Troubleshooting Protocol:

• Stoichiometry: Use a controlled molar ratio of the sulfonating agent to diethylbenzene. A slight excess of the sulfonating agent is often used to ensure complete conversion, but a large excess should be avoided.

• Reaction Time and Temperature: As with other side reactions, shorter reaction times and lower temperatures will minimize the formation of the disulfonated product. Monitor the reaction to stop it once the desired monosulfonated product is maximized.

II. Frequently Asked Questions (FAQs)

This section addresses broader questions related to the synthesis of 2,4-diethylbenzenesulphonic acid.

What is the mechanism of the sulfonation reaction?

The sulfonation of diethylbenzene is an electrophilic aromatic substitution reaction. The electrophile is typically sulfur trioxide (SO3), which is present in fuming sulfuric acid (oleum) or generated from the dehydration of concentrated sulfuric acid.[2] The pi electrons of the diethylbenzene ring attack the electrophilic sulfur atom of SO3, forming a resonance-stabilized carbocation intermediate known as a sigma complex.[1] A base (such as HSO4-) then removes a proton from the carbon atom bearing the -SO3H group, restoring the aromaticity of the ring and forming the final product, 2,4-diethylbenzenesulphonic acid.

How can I monitor the progress of the reaction?

The progress of the reaction can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using techniques such as:

• Thin Layer Chromatography (TLC): This is a quick and simple method to qualitatively assess the consumption of the starting material and the formation of the product.

• High-Performance Liquid Chromatography (HPLC): HPLC provides a more quantitative analysis of the reaction mixture, allowing for the determination of the relative amounts of starting material, product, and any major byproducts.[10][15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to monitor the disappearance of signals corresponding to the starting material and the appearance of signals for the desired product.

What are the recommended methods for purifying the final product?

The purification of 2,4-diethylbenzenesulphonic acid can be challenging due to its high polarity and water solubility. Common purification methods include:

• Crystallization: The crude product can often be purified by crystallization from a suitable solvent. Sometimes, converting the sulfonic acid to a salt (e.g., sodium or barium salt) can facilitate crystallization and purification.[16]

• Extraction: The product can be extracted from the reaction mixture after neutralization. However, its high water solubility can make this process inefficient.

• Chromatography: For high-purity requirements, column chromatography or preparative HPLC can be employed.[10][11]

What are the safety precautions I should take during this synthesis?

The synthesis of 2,4-diethylbenzenesulphonic acid involves the use of hazardous materials and requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: The reaction should be performed in a well-ventilated fume hood to avoid inhalation of corrosive and toxic fumes.

• Handling of Reagents:

  • Concentrated Sulfuric Acid and Oleum: These are extremely corrosive and strong oxidizing agents. Handle with extreme care and avoid contact with skin and eyes. In case of contact, immediately flush with copious amounts of water.

  • Diethylbenzene: This is a flammable liquid and can be harmful if inhaled or absorbed through the skin.[17] Avoid open flames and ensure adequate ventilation.

• Quenching the Reaction: The reaction is typically quenched by carefully and slowly pouring the reaction mixture onto ice. This should be done with caution as the process is highly exothermic.

III. Visualizing Reaction Pathways

The following diagrams illustrate the main reaction pathway and the key side reactions.

Main Reaction Pathway: Sulfonation of 1,3-Diethylbenzene

Caption: Electrophilic aromatic substitution mechanism for the formation of 2,4-diethylbenzenesulphonic acid.

Common Side Reactions

Caption: Overview of the desired reaction and competing side reactions.

IV. Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Reaction Temperature	0°C to 100°C (gradual increase)	Lower temperatures minimize side reactions like oxidation and desulfonation.
Sulfonating Agent	Concentrated H₂SO₄ or Oleum (20-30% SO₃)	Oleum provides a higher concentration of the electrophile (SO₃), driving the reaction forward.
Molar Ratio (Sulfonating Agent:Diethylbenzene)	1.1:1 to 1.5:1	A slight excess of the sulfonating agent ensures complete conversion of the starting material.
Reaction Time	1-4 hours (monitor progress)	Optimal time depends on temperature and reagent concentration; prolonged times can lead to side reactions.

V. References

• Sulfonation of Benzene - Chemistry Steps. (2025, October 23). Retrieved from [Link]

• Kinetics of the desulfonation of benzenesulfonic acid and the toluenesulfonic acids in aqueous sulfuric acid. (n.d.). ResearchGate. Retrieved from [Link]

• Sulfonation of Benzene & Desulfonation Reaction Mechanism - Aromatic Compounds | Video Summary and Q&A | Glasp. (2018, May 6). Retrieved from [Link]

• Sulfonation of Benzene & Desulfonation Reaction Mechanism - Aromatic Compounds. (2018, May 7). [Video]. YouTube. Retrieved from [Link]

• Wet Air Oxidation of Linear Alkylbenzene Sulfonate 1. Effect of Temperature and Pressure. (2001, October 18). ACS Publications. Retrieved from [Link]

• Product Class 9: Arenesulfonic Acids and Derivatives - Thieme E-Books. (n.d.). Retrieved from [Link]

• Nitration and Sulfonation of Benzene - Chemistry LibreTexts. (2023, January 22). Retrieved from [Link]

• HPLC Methods for analysis of Benzenesulfonic acid - HELIX Chromatography. (n.d.). Retrieved from [Link]

• Analysis of Benzenesulfonic Acid and P-Toluenesufonic Acid Esters in Genotox Monitoring using UPLC/UV-MS - Waters Corporation. (n.d.). Retrieved from [Link]

• Ch12: Aromatic sulfonation - University of Calgary. (n.d.). Retrieved from [Link]

• Wet Air Oxidation of Linear Alkylbenzene Sulfonate 2. Effect of pH - ACS Publications. (2001, October 18). Retrieved from [Link]

• Complete oxidation of linear alkylbenzene sulfonate by bacterial communities selected from coastal seawater - ASM Journals. (n.d.). Retrieved from [Link]

• Separation of Benzenesulfonic acid, 4-decyl- on Newcrom R1 HPLC column. (n.d.). Retrieved from [Link]

• Complete oxidation of linear alkylbenzene sulfonate by bacterial communities selected from coastal seawater - PubMed. (n.d.). Retrieved from [Link]

• APPLICATIONS - Phenomenex. (n.d.). Retrieved from [Link]

• Solvent Free Selective Isomerization Of P-Diethylbenzene To M-Diethylbenzene Using Modified Hβ Zeolites | Request PDF - ResearchGate. (2025, August 6). Retrieved from [Link]

• CN102260238A - New process for refining 2,4-diethyl thiazolone - Google Patents. (n.d.). Retrieved from

• Diethylbenzenes - Wikipedia. (n.d.). Retrieved from [Link]

• Diethylbenzene (all isomers) - Publisso. (2019, July 25). Retrieved from [Link]

• Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features: A New Process for Symmetric and Asymmetric Aromatic Sulfones - PMC. (2022, November 12). Retrieved from [Link]

• Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents. (n.d.). Retrieved from

• Isomerization reactions on single adsorbed molecules - PubMed. (2009, February 17). Retrieved from [Link]

• EP0285972A2 - Process for the preparation of 2,4-diaminobenzenesulfonic acid - Google Patents. (n.d.). Retrieved from

• 4-dodecylbenzenesulfonyl azides - Organic Syntheses Procedure. (n.d.). Retrieved from [Link]

• How can I proceed reaction of condensation of 2,4,6-trimethyl-3,5-diamino-benzenesulfonic acid (M-acid) with Bromamine acid? | ResearchGate. (2015, August 3). Retrieved from [Link]

• 2,4 Dihydroxybenzoic acid Synthesis : Kolbe Schmitt reaction - YouTube. (2021, March 12). [Video]. YouTube. Retrieved from [Link]

• 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem. (n.d.). Retrieved from [Link]

• ICSC 0445 - DIETHYLBENZENE (Mixed isomers) - Inchem.org. (n.d.). Retrieved from [Link]

• CN106349091A - Synthesis methods of 2-(4-Diethylamino-2-hydroxybenzoyl)benzoic Acid in the melt state - Google Patents. (n.d.). Retrieved from

• Purification of 2,4 Dichlorobenzoic Acid | Request PDF - ResearchGate. (2025, August 7). Retrieved from [Link]

• 1,3-Diethylbenzene | C10H14 | CID 8864 - PubChem. (n.d.). Retrieved from [Link]

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• 17. ICSC 0445 - DIETHYLBENZENE (Mixed isomers) [inchem.org]

Technical Support Center: 2,4-Diethylbenzenesulphonic Acid (2,4-DEBSA)

The following technical guide serves as a specialized support resource for researchers and analytical scientists working with 2,4-Diethylbenzenesulphonic acid (2,4-DEBSA) . This content is structured to address stability profiling, degradation mechanism elucidation, and analytical troubleshooting.

Role: Senior Application Scientist Subject: Degradation Pathways, Stability Profiling, and Troubleshooting CAS Registry Number: 63877-58-7

Introduction & Compound Profile

What is 2,4-DEBSA? 2,4-Diethylbenzenesulphonic acid is a dialkyl-substituted aromatic sulfonic acid.[1][2] It typically appears as a structural isomer impurity in linear alkylbenzene sulfonates (LAS) or as a specific hydrotrope used in industrial formulations. Unlike long-chain surfactants, its short ethyl chains reduce micellar capacity but increase water solubility and crystallization potential.

Why track its degradation? In drug development and environmental monitoring, 2,4-DEBSA acts as a stable "fingerprint" molecule. Its degradation requires high energy (e.g., advanced oxidation or harsh hydrolysis), making it a critical marker for validating the efficiency of wastewater treatment or the stability of pharmaceutical salt formulations (besylates).

Interactive Troubleshooting Guide (Q&A)

Module A: Detection & Chromatography Issues

Q: I see a "ghost peak" co-eluting with my main analyte. How do I confirm it is 2,4-DEBSA? A: 2,4-DEBSA is highly polar due to the sulfonic acid moiety.

• Symptom: Tailing peak at early retention times in Reverse Phase (RP) HPLC.

• Confirmation: Check the UV spectrum. 2,4-DEBSA exhibits a characteristic absorption maximum (

  ) around 260–270 nm (benzenoid band), slightly bathochromically shifted compared to unsubstituted benzenesulfonic acid due to the alkyl electron-donating groups.

• MS Identification: Look for the molecular ion

  at m/z 213 in Negative ESI mode. A major fragment at m/z 80 ( ) is diagnostic of the sulfonate group.

Q: The retention time of 2,4-DEBSA shifts significantly between runs. What is happening? A: This is likely a pH hysteresis issue.

• Cause: The sulfonic acid group (

  ) is always ionized at standard HPLC pH levels. However, the matrix pH can affect the stationary phase protonation.

• Solution: Buffer your mobile phase strictly. Use 10–20 mM Ammonium Acetate (pH 4.5) or 0.1% Formic Acid . Avoid unbuffered water/methanol gradients.

Module B: Stability & Degradation Inquiries

Q: We observe a new peak at [M-28] during oxidative stress testing. Is this a degradation product? A: Yes. This corresponds to De-ethylation or Side-chain Oxidation .

• Mechanism: Radical attack on the benzylic carbon of the ethyl group leads to the formation of an acetyl group (acetophenone derivative) or complete cleavage of the ethyl chain.

• Check: Look for the appearance of a ketone carbonyl stretch in IR or a loss of 29 Da (ethyl radical) in fragmentation patterns.

Q: Is 2,4-DEBSA susceptible to photolysis? A: Direct photolysis is slow, but indirect photolysis (catalyzed by sensitizers like TiO

or dissolved organic matter) is rapid.

• Pathway: Hydroxyl radicals (

  ) attack the aromatic ring, leading to hydroxylation (phenolic formation) followed by desulfonation.

Degradation Pathways: The Core Mechanisms

Understanding the degradation of 2,4-DEBSA requires mapping the three primary stress vectors: Oxidative (Radical) , Hydrolytic (Desulfonation) , and Benzylic Oxidation .

Visualization: Degradation Logic Flow

The following diagram illustrates the branching pathways from the parent 2,4-DEBSA molecule.

Caption: Figure 1. Branching degradation pathways of 2,4-DEBSA showing desulfonation vs. side-chain oxidation.

Detailed Mechanism Descriptions

Pathway A: Oxidative Desulfonation (The "Ipso" Attack)

This is the dominant pathway under Advanced Oxidation Processes (AOPs) (e.g., UV/H

O , Ozonation).

• Initiation: A hydroxyl radical (

  ) attacks the carbon atom bearing the sulfonic acid group (the ipso position).

• Elimination: The tetrahedral intermediate collapses, expelling the sulfonate group as bisulfite/sulfate.

• Product: Formation of 2,4-Diethylphenol .

• Significance: This step drastically changes the solubility and toxicity profile of the molecule.

Pathway B: Benzylic Oxidation (The "Metabolic" Route)

Common in aerobic biodegradation (e.g., activated sludge) or slow thermal oxidation.

• Abstraction: An oxidant abstracts a hydrogen atom from the

  -carbon of one of the ethyl groups.

• Hydroxylation: Formation of a secondary alcohol (1-hydroxyethyl group).

• Oxidation: Conversion to a ketone (acetyl group).

• Product: 4-Acetyl-2-ethylbenzenesulfonic acid (or isomer).

• Significance: Increases polarity; the sulfonate group often remains intact until the ring is cleaved.

Experimental Protocols: Validating Stability

To confirm these pathways in your specific matrix, perform the following Forced Degradation Study.

Protocol: Oxidative Stress Testing (AOP Simulation)

Parameter	Specification
Reagent	30% Hydrogen Peroxide ( )
Catalyst	Titanium Dioxide ( ) or UV Light (254 nm)
Concentration	100 µg/mL 2,4-DEBSA in water
Timepoints	0, 1, 4, 12, 24 Hours
Quenching	Add Sodium Metabisulfite (to neutralize peroxide) followed by filtration (0.22 µm)

Step-by-Step Methodology:

• Preparation: Dissolve 10 mg of 2,4-DEBSA in 100 mL of Milli-Q water.

• Initiation: Add 1 mL of 30%

  . If testing photocatalysis, add 50 mg slurry.[3]

• Incubation: Place in a quartz vessel under UV irradiation (or dark control for thermal oxidation).

• Sampling: At each timepoint, withdraw 1 mL.

• Analysis: Inject 10 µL into LC-MS/MS. Monitor transition 213 -> 80 (Parent) and scan for 149 (Diethylphenol, loss of SO3).

Data Interpretation Table

Use this table to correlate your HPLC peaks with degradation products.

Retention Time (Rel)	Proposed Structure	Mass Shift ( m/z)	Mechanism Indicator
1.00	2,4-DEBSA (Parent)	0	Reference
0.85	Hydroxy-2,4-DEBSA	+16	Ring Hydroxylation (Pre-cleavage)
1.20	2,4-Diethylphenol	-80	Desulfonation (Major Pathway)
0.60	Acetyl-DEBSA	+14	Benzylic Oxidation ( )

Frequently Asked Questions (FAQs)

Q: Is 2,4-DEBSA toxic to aquatic life if released? A: While less toxic than its parent alkylbenzenes, the degradation intermediate 2,4-diethylphenol is significantly more toxic and has endocrine-disrupting potential. Complete mineralization (to CO

and Sulfate) is required for safety.

Q: Can I store 2,4-DEBSA stock solutions in the fridge? A: Yes, but monitor for precipitation. As a sulfonic acid, it is stable in aqueous solution at pH < 7. However, avoid storage in basic buffers (pH > 9) for extended periods (> 1 month) as slow desulfonation can occur.

Q: Why is my mass balance low (< 90%)? A: You are likely losing volatile degradation products. 2,4-Diethylbenzene (formed if desulfonation occurs without immediate hydroxylation) is volatile. Ensure your system is closed or analyze headspace if necessary.

References

• ECHA (European Chemicals Agency). (n.d.). 2,4-diethylbenzenesulphonic acid - Substance Information. Retrieved from [Link]

• American Cleaning Institute. (1993). Linear Alkylbenzene Sulfonate (LAS) Biodegradation and Safety. Retrieved from [Link]

• National Institutes of Health (PubMed). (1997). Biodegradation of 2,4-Dichlorophenol through a Distal meta-Fission Pathway. Applied and Environmental Microbiology. Retrieved from [Link]

• MDPI. (2024). Photocatalytic Degradation of Selected Pharmaceuticals Driven by Solar Light. Molecules. Retrieved from [Link]

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• 3. applications.emro.who.int [applications.emro.who.int]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 2,4-Diethylbenzenesulphonic Acid

This guide provides an in-depth comparison of validated analytical methods for the quantification of 2,4-Diethylbenzenesulphonic acid, a compound of interest in various industrial and pharmaceutical contexts. As researchers, scientists, and drug development professionals, the accuracy and reliability of your analytical data are paramount. This document offers a comprehensive overview of two commonly employed analytical techniques—High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Ion Chromatography (IC) with suppressed conductivity detection—supported by detailed experimental protocols and comparative performance data. Our objective is to equip you with the necessary insights to select and validate the most appropriate analytical method for your specific application.

The validation of an analytical procedure is a critical process that provides documented evidence that the method is fit for its intended purpose.[1][2] This guide is structured to not only present the validation data but also to explain the scientific rationale behind the experimental choices, ensuring a thorough understanding of each method's capabilities and limitations. All validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, as well as principles outlined by the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP).[3][4][5][6]

Introduction to Analytical Method Validation

The core of any robust analytical method lies in its validation. This process demonstrates that the procedure is suitable for its intended use by assessing a range of performance characteristics.[1] Key validation parameters, as mandated by regulatory bodies, include specificity, linearity, range, accuracy, precision, and robustness.[7][8] A well-defined validation protocol with pre-defined acceptance criteria should be established before initiating any validation studies.[1][3] This ensures that the method will consistently provide reliable and accurate results.

This guide will walk through the validation of two distinct chromatographic methods for the analysis of 2,4-Diethylbenzenesulphonic acid, highlighting the strengths and weaknesses of each approach.

Method Comparison: HPLC-UV vs. Ion Chromatography

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique for the analysis of a broad spectrum of organic compounds.[9] When coupled with a UV detector, it offers a powerful tool for quantifying compounds that possess a UV chromophore, such as 2,4-Diethylbenzenesulphonic acid. Ion Chromatography (IC), on the other hand, is a specialized form of HPLC that excels in the separation and detection of ionic species.[9] For sulphonic acids, which are strong acids and exist as anions in solution, IC with a conductivity detector can be a highly sensitive and specific method.

The choice between HPLC-UV and IC will depend on several factors, including the sample matrix, the required sensitivity, and the available instrumentation. This guide will provide the necessary data to make an informed decision.

Experimental Design and Protocols

To provide a practical comparison, we will outline the validation protocols for both an HPLC-UV method and an Ion Chromatography method for the quantification of 2,4-Diethylbenzenesulphonic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Rationale: The aromatic ring in 2,4-Diethylbenzenesulphonic acid allows for strong UV absorbance, making HPLC-UV a suitable technique. A reversed-phase C18 column is chosen for its ability to retain and separate a wide range of organic molecules based on their hydrophobicity.

Experimental Workflow:

Caption: HPLC-UV Method Validation Workflow for 2,4-Diethylbenzenesulphonic acid.

Detailed Protocol:

• Standard Preparation:

  • Prepare a stock standard solution of 2,4-Diethylbenzenesulphonic acid (1000 µg/mL) in a suitable diluent (e.g., 50:50 acetonitrile:water).

  • From the stock solution, prepare a series of working standards for linearity and accuracy studies, typically ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in the diluent to achieve a theoretical concentration within the linear range of the method.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

  • Detection: UV at 220 nm.

• Validation Experiments:

  • Specificity: Analyze a blank (diluent), a placebo (sample matrix without the analyte), and a spiked sample to demonstrate that there is no interference at the retention time of 2,4-Diethylbenzenesulphonic acid.

  • Linearity: Inject the series of working standards in triplicate and plot the peak area against the concentration. Perform a linear regression analysis.

  • Accuracy: Analyze samples spiked with known amounts of 2,4-Diethylbenzenesulphonic acid at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. Calculate the percent recovery.

  • Precision:

    • Repeatability (Intra-assay precision): Analyze six replicate samples at the target concentration on the same day, by the same analyst, and on the same instrument.

    • Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Robustness: Intentionally vary chromatographic parameters such as mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min) and assess the impact on the results.

Ion Chromatography with Suppressed Conductivity Detection

Rationale: As a sulphonic acid, 2,4-Diethylbenzenesulphonic acid is an anionic species, making it an ideal candidate for analysis by Ion Chromatography. The use of a suppressor reduces the background conductivity of the eluent, leading to enhanced sensitivity for the analyte.

Experimental Workflow:

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• 1. database.ich.org [database.ich.org]
• 2. biopharminternational.com [biopharminternational.com]
• 3. propharmagroup.com [propharmagroup.com]
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• 5. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. fda.gov [fda.gov]
• 7. youtube.com [youtube.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. HPLC Vs. Ion Chromatography: Which One Should You Use? - Blogs - News [alwsci.com]

A Comparative Guide to the Catalytic Performance of 2,4-Diethylbenzenesulphonic Acid and its Analogs in Organic Synthesis

For researchers, scientists, and professionals in drug development, the selection of an optimal acid catalyst is a pivotal decision that can significantly influence reaction efficiency, yield, and overall process economy. This guide provides an in-depth technical comparison of 2,4-Diethylbenzenesulphonic acid as a catalyst, benchmarking its anticipated performance against other commonly used sulfonic acids. While direct, publicly available experimental data for 2,4-Diethylbenzenesulphonic acid is limited, this guide will leverage data from structurally similar alkylbenzenesulphonic acids to provide a comprehensive performance analysis based on established chemical principles.

Introduction to Alkylbenzenesulphonic Acids as Catalysts

Alkylbenzenesulphonic acids are a class of strong Brønsted acids that find widespread use as catalysts in a variety of organic transformations, most notably in esterification and alkylation reactions. Their efficacy stems from the strongly acidic sulfonic acid moiety (-SO₃H) attached to an aromatic ring. The alkyl substituents on the benzene ring, such as the two ethyl groups in 2,4-Diethylbenzenesulphonic acid, play a crucial role in modulating the catalyst's physical and chemical properties, including its solubility in organic reaction media and its overall catalytic activity.

The presence of alkyl groups can enhance the catalyst's solubility in nonpolar organic substrates, facilitating homogeneous catalysis and potentially increasing reaction rates. This is a key advantage over inorganic mineral acids like sulfuric acid, which often suffer from poor solubility in organic reactants, leading to heterogeneous reaction mixtures and mass transfer limitations.

Benchmarking Performance in Fischer Esterification

Fischer esterification, the reaction of a carboxylic acid with an alcohol to form an ester and water, is a fundamental transformation in organic synthesis and is frequently catalyzed by strong acids. The performance of various sulfonic acid catalysts in this reaction provides a valuable benchmark for comparison.

Comparative Catalytic Activity

A study comparing the catalytic activity of various sulfonic acids in the esterification of fatty acids found that the reaction rate increased with the increasing hydrophobicity of the catalyst.[1] This suggests that the alkyl chain plays a significant role in the catalyst's effectiveness. DBSA, with its long C12 alkyl chain, exhibited higher activity compared to p-TSA, which has a single methyl group.[1]

Based on this trend, it is reasonable to predict that 2,4-Diethylbenzenesulphonic acid, with two ethyl groups, would exhibit higher catalytic activity than p-TSA due to its increased lipophilicity, which would enhance its solubility in the organic reaction medium. However, its activity might be slightly lower than that of DBSA, which possesses a much longer and more impactful alkyl chain for micelle formation and reactant solubilization.

Table 1: Comparative Performance of Sulfonic Acid Catalysts in Esterification

Catalyst	Alkyl Substituent(s)	Typical Reaction Conditions	Typical Yields	Key Advantages
2,4-Diethylbenzenesulphonic Acid (Predicted)	Two Ethyl Groups	Reflux in excess alcohol	High	Good solubility in organic media, potentially higher activity than p-TSA.
p-Toluenesulfonic Acid (p-TSA)	One Methyl Group	Reflux in excess alcohol with Dean-Stark trap	Good to Excellent[2]	Readily available, solid, easy to handle.[2]
Dodecylbenzenesulfonic Acid (DBSA)	One Dodecyl Group	Room temperature, solvent-free	Excellent[3]	High catalytic activity due to surfactant properties, mild reaction conditions.[3]
Sulfuric Acid (H₂SO₄)	None	Reflux in excess alcohol	Good to Excellent[4]	Inexpensive, strong acid.

Mechanistic Considerations

The catalytic cycle of Fischer esterification involves the protonation of the carboxylic acid carbonyl group by the sulfonic acid catalyst, which enhances its electrophilicity. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfer and elimination of water yield the ester product and regenerate the catalyst.

The enhanced solubility of alkylbenzenesulphonic acids in the organic phase ensures a higher concentration of the catalyst in proximity to the reactants, thereby accelerating the rate-determining protonation step.

Performance in Friedel-Crafts Alkylation

Friedel-Crafts alkylation is another cornerstone of organic synthesis, involving the alkylation of an aromatic ring with an alkyl halide or alkene in the presence of an acid catalyst.[5] Strong Brønsted acids like 2,4-Diethylbenzenesulphonic acid can serve as effective catalysts for this transformation.

The alkyl groups on the catalyst's benzene ring can influence the catalyst's interaction with the aromatic substrate, potentially affecting regioselectivity and reaction rates. The increased solubility of 2,4-Diethylbenzenesulphonic acid in aromatic hydrocarbons, compared to sulfuric acid, would be advantageous in promoting a homogeneous reaction environment.

Experimental Protocols

Below are detailed, step-by-step methodologies for key experiments that can be adapted for benchmarking the performance of 2,4-Diethylbenzenesulphonic acid.

General Protocol for Fischer Esterification

This protocol is a general procedure for the esterification of a carboxylic acid with an alcohol using a sulfonic acid catalyst.

Materials:

• Carboxylic acid (1.0 eq)

• Alcohol (3.0 - 5.0 eq, serving as solvent)

• Sulfonic acid catalyst (e.g., 2,4-Diethylbenzenesulphonic acid, p-TSA) (0.01 - 0.05 eq)

• Dean-Stark apparatus (optional, for removal of water)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid and the alcohol.

• Add the sulfonic acid catalyst to the mixture.

• If using a Dean-Stark apparatus, fill the trap with the reaction solvent.

• Attach the reflux condenser and the Dean-Stark apparatus (if used).

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess alcohol under reduced pressure.

• Dilute the residue with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography or distillation as required.

Visualization of Catalytic Processes

To better illustrate the concepts discussed, the following diagrams created using Graphviz (DOT language) depict the experimental workflow and the logical relationship of catalyst properties.

Experimental Workflow for Catalyst Comparison

Caption: Influence of catalyst structure on performance.

Conclusion

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]

A comparative analysis of the reactivity of substituted benzenesulphonic acids

The following guide is structured as a high-level technical resource for pharmaceutical scientists and chemical engineers. It prioritizes mechanistic insight and actionable experimental data over generic descriptions.

Executive Summary: The "Besylate" Strategic Advantage

In drug development, the selection of a counter-ion is a critical decision that dictates bioavailability, stability, and manufacturability. Benzenesulphonic acid (BSA) and its derivatives are premier choices for forming Besylate salts , primarily due to their high acidity (

) and lipophilicity.

However, not all sulphonic acids behave identically. The electronic nature of the substituent on the benzene ring drastically alters two critical parameters:

• Hydrolytic Stability (Desulfonation): The susceptibility to losing the sulfonate group under acidic/thermal stress.

• Derivatization Potential: The ease of converting the acid to a sulfonyl chloride (a key pharmacophore building block).

This guide objectively compares substituted benzenesulphonic acids, categorizing them by electronic influence (Electron-Donating vs. Electron-Withdrawing Groups) to aid in rational reagent selection.

Theoretical Framework: Electronic Effects & The Hammett Correlation

To predict reactivity, we must move beyond simple pKa values (as most BSAs are leveled in water) and look at the Hammett Equation regarding desulfonation kinetics.

The Desulfonation Mechanism (Reverse Electrophilic Aromatic Substitution)

Desulfonation is the microscopic reverse of sulfonation. It is acid-catalyzed and thermally driven.[1][2][3] The rate-determining step is the protonation of the ring carbon bearing the sulfonate group to form a sigma complex.[4]

Key Insight:

• Electron-Donating Groups (EDGs) (e.g., -CH₃, -OCH₃) stabilize the cationic sigma complex, accelerating desulfonation.

• Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -Cl) destabilize the intermediate, rendering the sulfonate highly stable .

Visualization: Desulfonation Pathway

The following diagram illustrates the mechanism and the transition state sensitivity to substituents.

Figure 1: Mechanistic pathway of protodesulfonation. The stability of the Sigma Complex is the primary differentiator between substituted BSAs.

Comparative Data: Reactivity & Stability Profile

The table below summarizes experimental trends derived from kinetic studies in acidic media (e.g., 70-90% H₂SO₄ at elevated temperatures).

Table 1: Substituent Effects on Reactivity

Substituent Type	Representative Compound	Relative Desulfonation Rate ( )	Hydrolytic Stability	Reactivity w/ SOCl₂ (to Sulfonyl Chloride)	Primary Application
Strong EDG	p-Methoxybenzenesulphonic acid	Very High (>100x baseline)	Poor (Risk of hydrolysis during salt formation)	High (Requires mild conditions to avoid decomposition)	Specialized labile linkers
Weak EDG	p-Toluenesulphonic acid (TsOH)	High (~10-20x baseline)	Moderate (Stable < 100°C)	Excellent (Standard Reagent)	General Acid Catalyst, Protecting Group
Reference	Benzenesulphonic acid	1.0 (Baseline)	Good	Good	Besylate Salt Formation
Weak EWG	p-Chlorobenzenesulphonic acid	Low (<0.1x baseline)	Very High	Moderate (Slower kinetics)	Stable Salts, Analytical Standards
Strong EWG	m-Nitrobenzenesulphonic acid	Negligible	Extreme (Resists boiling acid)	Low (Requires forcing conditions/PCl₅)	Oxidizing Agents, Robust Counter-ions

Critical Note for Drug Development: While p-Toluenesulphonic acid (Tosylate) is a standard, its higher desulfonation rate means that under harsh acidic processing conditions, it may release toluene and sulfuric acid impurities. Benzenesulphonic acid (Besylate) offers a superior balance of stability and solubility.[5][6]

Experimental Protocols

Protocol A: Kinetic Stability Assessment (Accelerated Aging)

Objective: Determine if the selected BSA will desulfonate during API processing.

• Preparation: Dissolve 10 mmol of the substituted BSA in 50 mL of 5M H₂SO₄ (mimicking harsh acidic processing).

• Thermal Stress: Reflux the solution at 100°C.

• Sampling: Aliquot 1 mL samples at t=0, 1h, 4h, and 24h.

• Quenching: Immediately neutralize aliquots with excess cold NaOH to pH > 10 (stops acid-catalyzed desulfonation).

• Analysis (HPLC-UV):

  • Column: C18 Reverse Phase.

  • Mobile Phase: Phosphate Buffer (pH 3.0) / Acetonitrile Gradient.

  • Detection: Monitor the disappearance of the BSA peak and the appearance of the corresponding arene (e.g., benzene, toluene).

• Validation: Plot

  vs. time. Linearity confirms 1st-order kinetics. A slope of ~0 indicates sufficient stability for manufacturing.

Protocol B: Synthesis of Sulfonyl Chlorides (Derivatization)

Objective: Convert BSA to Sulfonyl Chloride for sulfonamide synthesis.

• Setup: Flame-dried round bottom flask with a reflux condenser and CaCl₂ drying tube.

• Reagents: Mix 1.0 eq of anhydrous Sodium Benzenesulphonate salt (preferred over free acid to reduce H₂O byproduct) with 3.0 eq of Thionyl Chloride (SOCl₂).

• Catalyst: Add catalytic DMF (5 mol%). Mechanistic Note: DMF forms the Vilsmeier-Haack reagent in situ, significantly accelerating the Cl- transfer.

• Reaction: Heat to reflux (75°C) for 3-4 hours. Evolution of SO₂ and HCl gas indicates progress.

• Workup: Distill off excess SOCl₂ under reduced pressure.

• Purification: Dissolve residue in dry CH₂Cl₂, filter off NaCl, and recrystallize from hexane/toluene.

Strategic Selection Workflow

Use this logic flow to select the correct reagent for your specific pharmaceutical need.

Figure 2: Decision matrix for selecting benzenesulphonic acid derivatives based on stability and synthetic goals.

References

• Cerfontain, H. (1968). Mechanistic Aspects in Aromatic Sulfonation and Desulfonation. Interscience Publishers. 2

• Elder, D. P., et al. (2010). "The utility of sulfonate salts in drug development". Journal of Pharmaceutical Sciences. 7[8]

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